2-Chloro-4-(3-fluorophenyl)pyrimidine

Core Science & Biosynthesis

Technical Whitepaper: Safety, Handling, and Mechanistic Toxicology of 2-Chloro-4-(3-fluorophenyl)pyrimidine

Executive Summary

2-Chloro-4-(3-fluorophenyl)pyrimidine is a highly reactive, halogenated heterocyclic intermediate widely utilized in medicinal chemistry and drug discovery. Its structural motif—a pyrimidine ring substituted with a fluorine-bearing phenyl group and an electrophilic chlorine atom—makes it a versatile building block for synthesizing kinase inhibitors and other biologically active macromolecules. However, the very electrophilicity that makes it synthetically valuable also imparts significant toxicological and environmental hazards. This whitepaper provides a rigorous, causality-driven guide to the physicochemical profiling, mechanistic toxicology, and safe handling of this compound.

Physicochemical Profiling & Quantitative Data

Understanding the physical state and reactivity profile of 2-Chloro-4-(3-fluorophenyl)pyrimidine is the first step in designing a self-validating safety protocol. The compound is a combustible solid, which dictates specific storage and handling parameters to prevent airborne dust generation and hydrolytic degradation.

Table 1: Physicochemical Properties and Identification

Property	Value / Description
Product Name	2-Chloro-4-(3-fluorophenyl)pyrimidine
CAS Number	1060806-91-8
Molecular Formula	C10H6ClFN2
Molecular Weight	208.62 g/mol
Physical Form	Solid
Storage Class	11 (Combustible Solids)
Water Hazard Class	WGK 3 (Highly hazardous to water)

Hazard Identification & Mechanistic Toxicology

The hazard profile of this compound is defined by its reactivity. The electron-withdrawing nature of the pyrimidine nitrogens, coupled with the inductive effect of the chlorine atom at the C2 position, renders the molecule highly susceptible to Nucleophilic Aromatic Substitution (SNAr) .

Table 2: GHS Hazard Classifications

Hazard Code	Classification	Causality / Mechanism
H315	Skin Irritation (Category 2)	Direct electrophilic attack on epidermal moisture, generating localized HCl.
H317	Skin Sensitization (Category 1)	Covalent haptenation of skin proteins via SNAr, triggering T-cell immune response.
H319	Serious Eye Irritation (Cat. 2)	Rapid hydrolysis in ocular fluid leading to severe localized pH drops and tissue damage.
H400	Aquatic Acute 1	Extreme toxicity to aquatic life due to bioaccumulation and electrophilic stress.

Mechanistic Deep-Dive: H317 Skin Sensitization

The H317 classification is not merely an empirical observation; it is a direct consequence of the molecule's SNAr reactivity. When exposed to the skin, the electrophilic C2-chlorine position reacts with nucleophilic amino acid residues (primarily cysteine and lysine) on epidermal proteins. This irreversible covalent binding forms a hapten-protein complex (a neoantigen). Antigen-presenting cells (APCs) process this complex, leading to the activation of T-cells and the subsequent clinical manifestation of Allergic Contact Dermatitis (ACD) upon re-exposure .

Mechanistic pathway of H317 skin sensitization via SNAr haptenation of skin proteins.

Experimental Workflows: Safe Handling & Storage

To mitigate the risks outlined above, laboratory personnel must implement a self-validating handling protocol. The goal is zero dermal contact and zero inhalation of particulates.

Step-by-Step Handling Methodology:

• Preparation & PPE: Don double-layered nitrile gloves (nitrile provides excellent resistance to solid electrophiles), a fitted N95 or P100 particulate respirator (to prevent inhalation of combustible, sensitizing dust), and wrap-around chemical splash goggles.

• Environmental Control: Transfer the sealed vial into a certified Class II Type B2 biological safety cabinet or a dedicated chemical fume hood with a minimum face velocity of 100 fpm.

• Dispensing: Use anti-static spatulas to weigh the solid. Causality: Static discharge can ignite combustible solids (Storage Class 11) suspended in the air.

• Inertion & Storage: After dispensing, purge the primary container with Argon or dry Nitrogen before sealing. Causality: Atmospheric moisture will slowly hydrolyze the 2-chloro position, degrading the reagent into the corresponding pyrimidinol and releasing corrosive HCl gas. Store at 2-8°C in a desiccator .

Emergency Response & Decontamination Protocols

In the event of a spill, standard sweeping is strictly prohibited as it aerosolizes the sensitizing dust.

Step-by-Step Spill Response Methodology:

• Evacuate & Assess: Immediately clear the immediate 2-meter radius. Identify the scale of the spill and verify the presence of ignition sources.

• Containment: Cover the solid spill with a damp, inert absorbent material (e.g., vermiculite moistened with a 5% sodium bicarbonate solution). Causality: The moisture prevents dust aerosolization, while the mild base neutralizes any localized HCl generated by ambient hydrolysis.

• Chemical Decontamination: For surface decontamination, wipe the area with a 10% sodium hydroxide (NaOH) or alkaline bleach solution. Causality: Strong alkaline solutions force the hydrolysis of the highly reactive 2-chloro group, converting the hazardous electrophile into a benign, water-soluble pyrimidinol, thereby permanently eliminating the H317 sensitization hazard.

• Disposal: Collect all materials into a sealed, clearly labeled hazardous waste container designated for "Aquatic Acute 1" halogenated organics.

Emergency response and chemical decontamination workflow for pyrimidine spills.

Regulatory & Environmental Compliance

2-Chloro-4-(3-fluorophenyl)pyrimidine is classified under WGK 3 (Highly hazardous to water) and carries the H400 (Aquatic Acute 1) designation. Halogenated heterocycles are highly persistent in aquatic environments. They resist natural biodegradation and exert extreme toxicity on aquatic organisms by covalently modifying essential biological nucleophiles in fish and invertebrates. Under no circumstances should this compound, or its unquenched reaction mixtures, be disposed of down the drain. All aqueous waste streams generated during extraction or workup must be segregated and incinerated by a certified hazardous waste contractor.

References

• Title: A Greener and Efficient Method for Nucleophilic Aromatic Substitution of Nitrogen-Containing Fused Heterocycles Source: Molecules (National Institutes of Health / PMC) URL: [Link]

• Title: Protein Haptenation and Its Role in Allergy Source: Chemical Research in Toxicology (ACS Publications) URL: [Link]

Introduction to 2-Chloro-4-(3-fluorophenyl)pyrimidine

An In-depth Technical Guide Solubility Characterization of 2-Chloro-4-(3-fluorophenyl)pyrimidine: A Framework for Preclinical Development

Abstract

2-Chloro-4-(3-fluorophenyl)pyrimidine is a heterocyclic compound featuring a core pyrimidine structure, a pharmacophore of significant interest in medicinal chemistry and drug discovery. As an intermediate or a potential active pharmaceutical ingredient (API), its physicochemical properties are paramount to its utility. Solubility, in particular, governs bioavailability, formulation feasibility, and overall developability. This technical guide addresses the notable absence of publicly available, quantitative solubility data for this specific molecule. Acting as a senior application scientist, this document provides a comprehensive, first-principles framework for researchers, scientists, and drug development professionals to authoritatively determine the solubility of 2-Chloro-4-(3-fluorophenyl)pyrimidine. We will detail the underlying scientific rationale, provide robust, self-validating experimental protocols for equilibrium solubility determination, and outline a quantitative analytical methodology using High-Performance Liquid Chromatography (HPLC). The guide is structured to empower research teams to generate reliable, publication-quality solubility data essential for advancing drug development programs.

The Pyrimidine Scaffold in Medicinal Chemistry

The pyrimidine ring is a fundamental building block in nature, forming the backbone of nucleobases such as cytosine, thymine, and uracil.[1] This inherent biological relevance has made it a "privileged scaffold" in medicinal chemistry, with derivatives exhibiting a vast range of biological activities, including anti-cancer, anti-viral, and anti-inflammatory properties.[1][2] The specific substitutions on the pyrimidine core, such as the chloro and fluorophenyl groups in the title compound, are critical for modulating target affinity, metabolic stability, and pharmacokinetic profiles.

Physicochemical Profile

A thorough understanding of a compound's fundamental properties is the first step in any characterization workflow. The available data for 2-Chloro-4-(3-fluorophenyl)pyrimidine is summarized below. The lack of experimental data for key parameters like melting point and pKa underscores the necessity of the empirical studies outlined in this guide.

Property	Value / Information	Source
CAS Number	1060806-91-8
Molecular Formula	C₁₀H₆ClFN₂
Molecular Weight	208.62 g/mol	Calculated
Physical Form	Solid
Melting Point	Not publicly available; experimental determination required.	-
pKa	Not publicly available; prediction or experimental determination recommended.	-
InChI Key	GJVWQLLOLZWULX-UHFFFAOYSA-N

The Critical Role of Solubility in Drug Development

Solubility is a critical determinant of a drug candidate's success. It directly influences:

• Bioavailability: A drug must dissolve to be absorbed into the bloodstream.

• Formulation: Low solubility can prevent the development of simple aqueous-based formulations, requiring complex and costly alternatives.

• Dosing: Poorly soluble compounds may require unacceptably large or frequent doses.

• In Vitro Assays: Inaccurate solubility data can lead to the misinterpretation of results from biological screens.

Therefore, the precise and accurate determination of solubility in various relevant media is a non-negotiable step in preclinical development.

Guiding Principles for Solubility Assessment

Rationale for Solvent Selection

The choice of solvents for solubility testing should be strategic, reflecting the environments the compound will encounter during development and in vivo.

• Aqueous Buffers (pH-dependency): Solubility in buffers at different pH values (e.g., pH 2.0, 4.5, 6.8, 7.4) is essential to understand how the compound will behave in different parts of the gastrointestinal tract and in the bloodstream. While the pyrimidine core is weakly basic, the influence of the electron-withdrawing substituents makes its pKa non-obvious, necessitating empirical testing.[1]

• Biorelevant Media: Fasted-State Simulated Intestinal Fluid (FaSSIF) and Fed-State Simulated Intestinal Fluid (FeSSIF) can provide more accurate predictions of in vivo dissolution.

• Organic Solvents: Solubility in common organic solvents (e.g., Methanol, Ethanol, DMSO, Acetonitrile) is crucial for chemical synthesis, purification, and the preparation of stock solutions for in vitro assays.[2][3]

The Gold Standard: Equilibrium Solubility

The most reliable measure of solubility is thermodynamic equilibrium solubility . This is the maximum concentration of a compound that can be dissolved in a solvent under specific conditions (temperature, pressure) where the solid and dissolved forms are in equilibrium. The "shake-flask" method is the universally accepted gold-standard technique for determining this value.

Experimental Workflow and Protocols

The overall process for determining solubility is a multi-step workflow that ensures accuracy and reproducibility. It begins with careful preparation and execution of the shake-flask experiment, followed by robust analytical quantification.

Caption: A flowchart illustrating the key phases of determining the thermodynamic solubility of a compound.

Protocol 1: Equilibrium Solubility via Shake-Flask Method

Objective: To determine the thermodynamic equilibrium solubility of 2-Chloro-4-(3-fluorophenyl)pyrimidine in a selected solvent.

Causality: This protocol is designed to ensure that a true equilibrium is reached between the undissolved solid and the saturated solution. Constant agitation maximizes the surface area for dissolution, and a sufficient incubation time (24-48 hours) allows the system to stabilize. Temperature control is critical as solubility is temperature-dependent.

Materials:

• 2-Chloro-4-(3-fluorophenyl)pyrimidine (solid)

• 2 mL glass vials with screw caps

• Orbital shaker with temperature control

• Analytical balance

• Selected solvents (e.g., pH 7.4 Phosphate-Buffered Saline, Methanol)

• Syringes and 0.22 µm syringe filters (PVDF or PTFE recommended)

• HPLC vials

Methodology:

• Preparation: Add an excess amount of solid 2-Chloro-4-(3-fluorophenyl)pyrimidine to a 2 mL glass vial. "Excess" is key; a good starting point is ~5-10 mg. A visible layer of undissolved solid must remain at the end of the experiment to validate that the solution is saturated.

• Solvent Addition: Add a precise volume (e.g., 1.0 mL) of the pre-equilibrated solvent to the vial.

• Incubation: Securely cap the vial and place it on an orbital shaker set to a constant temperature (e.g., 25°C for room temperature solubility, 37°C for physiological relevance) and agitation (e.g., 250 rpm).

• Equilibration: Allow the mixture to shake for at least 24 hours. For compounds with potentially slow dissolution kinetics, extending this to 48 or 72 hours and sampling at multiple time points is recommended to confirm that a plateau has been reached.

• Sampling: After incubation, let the vials stand for 30 minutes to allow the excess solid to settle.

• Filtration: Carefully draw the supernatant into a syringe. This is a critical step. Attach a 0.22 µm syringe filter and discard the first ~100-200 µL to saturate the filter membrane and avoid analyte loss due to adsorption. Collect the subsequent filtrate into a clean HPLC vial.

• Dilution: Immediately perform a precise serial dilution of the filtrate with the mobile phase to bring the concentration into the linear range of the analytical method (see Section 4.0).

• Analysis: Proceed with quantitative analysis via a validated HPLC method.

Quantitative Analysis by RP-HPLC

Expertise: A reversed-phase HPLC method with UV detection is the most common and reliable technique for quantifying small molecules like pyrimidines.[4] The aromatic nature of the phenyl and pyrimidine rings provides strong UV chromophores, making detection sensitive and specific. A C18 column is chosen for its versatility in retaining moderately nonpolar compounds.

Protocol 2: RP-HPLC Method for Quantification

Objective: To accurately determine the concentration of the dissolved analyte from the shake-flask experiment.

Materials:

• HPLC system with a UV/Vis or DAD detector

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm)

• HPLC-grade Acetonitrile (ACN)

• HPLC-grade Water

• Formic Acid (FA) or other suitable modifier

• Reference standard of 2-Chloro-4-(3-fluorophenyl)pyrimidine

Methodology:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Chromatographic Conditions (Starting Point):

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30°C

  • Detection Wavelength: Scan the reference standard from 200-400 nm to find the absorbance maximum (λ-max); a common starting point for pyrimidines is ~254 nm.

  • Gradient:

    Time (min)	% Mobile Phase B
    0.0	10
    10.0	90
    12.0	90
    12.1	10

    | 15.0 | 10 |

• Standard Curve Preparation (Trustworthiness):

  • Prepare a 1 mg/mL stock solution of the reference standard in a suitable organic solvent (e.g., Acetonitrile or DMSO).

  • Perform serial dilutions to create a series of at least 5-7 calibration standards spanning the expected concentration range of your diluted samples (e.g., 0.1 to 100 µg/mL).

  • Inject each standard in triplicate to establish linearity and reproducibility.

• Analysis:

  • Inject the prepared standard solutions to generate a calibration curve by plotting peak area against concentration. The curve must have a correlation coefficient (r²) ≥ 0.995 to be considered valid.

  • Inject the diluted samples from the solubility experiment.

  • Determine the concentration of the diluted samples using the regression equation from the calibration curve.

• Calculation:

  • Calculate the original concentration in the saturated solution by multiplying the measured concentration by the dilution factor.

  • Solubility (mg/mL) = Concentration from HPLC (mg/mL) x Dilution Factor

Sources

• 1. scialert.net [scialert.net]
• 2. revroum.lew.ro [revroum.lew.ro]
• 3. chembk.com [chembk.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

An In-depth Technical Guide to the Structure-Activity Relationship (SAR) of Fluorinated Pyrimidines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed exploration of the structure-activity relationship (SAR) of fluorinated pyrimidines, a cornerstone of modern medicinal chemistry. We will delve into the profound impact of fluorine substitution on the physicochemical properties and biological activities of the pyrimidine scaffold, moving beyond a simple recitation of facts to explain the causal relationships that drive experimental design and optimization in drug discovery.

Section 1: The Strategic Role of Fluorine in Pyrimidine-Based Drug Design

The pyrimidine ring is a fundamental heterocycle in nature, forming the core structure of nucleobases like cytosine, thymine, and uracil. This inherent biological relevance makes it a privileged scaffold in drug design. The introduction of fluorine, an element with unique properties, can dramatically enhance the therapeutic potential of pyrimidine analogues.

The strategic incorporation of fluorine is predicated on several key physicochemical alterations:

• Modulation of Basicity (pKa): Fluorine's high electronegativity exerts a powerful inductive electron-withdrawing effect. Placing fluorine on or near the pyrimidine ring lowers the pKa, making the nitrogen atoms less basic. This can fundamentally alter a molecule's ionization state at physiological pH, impacting solubility, cell permeability, and target binding.

• Enhanced Lipophilicity: While counterintuitive, substituting hydrogen with fluorine often increases a molecule's lipophilicity (logP/logD). This is attributed to the fact that the highly polarized C-F bond is a poor hydrogen bond acceptor, reducing interactions with water and favoring partitioning into lipid environments. This modification can improve membrane permeability and oral bioavailability.

• Metabolic Stability: The carbon-fluorine (C-F) bond is exceptionally strong (bond energy ~116 kcal/mol), making it resistant to metabolic cleavage by cytochrome P450 enzymes. This "metabolic blocking" at a susceptible position can prevent the formation of undesired metabolites, prolonging the drug's half-life and improving its pharmacokinetic profile.

• Conformational Control and Binding Affinity: Fluorine's small van der Waals radius (1.47 Å) allows it to act as a bioisostere of a hydrogen atom (1.20 Å) with minimal steric perturbation. However, its unique electronic properties can alter molecular conformation and create favorable orthogonal interactions (e.g., with backbone carbonyls) within a protein's binding pocket, thereby increasing binding affinity and potency.

Section 2: The Archetype: A Deep Dive into the SAR of 5-Fluorouracil (5-FU)

5-Fluorouracil (5-FU), first synthesized in 1957, remains one of the most widely used chemotherapeutic agents and serves as the quintessential case study for fluorinated pyrimidines. Its entire mechanism of action and therapeutic efficacy hinge on the C-5 fluorine atom.

Mechanism of Action: A Tale of "Lethal Synthesis"

5-FU is a prodrug that undergoes intracellular activation, or "lethal synthesis," to exert its cytotoxic effects through multiple pathways.

• Inhibition of Thymidylate Synthase (TS): The primary mechanism involves the conversion of 5-FU to 5-fluoro-2'-deoxyuridine monophosphate (FdUMP). FdUMP mimics the natural substrate dUMP and forms a stable ternary covalent complex with thymidylate synthase and its cofactor. The strength of the C-F bond is critical; it prevents the final step of the enzymatic reaction, effectively trapping and inhibiting the enzyme. This blockade halts the synthesis of thymidylate (dTMP), a necessary precursor for DNA replication, leading to "thymineless death" in rapidly dividing cancer cells.

• Incorporation into RNA and DNA: 5-FU can also be converted to 5-fluorouridine triphosphate (FUTP) and 5-fluorodeoxyuridine triphosphate (FdUTP). FUTP is incorporated into RNA, disrupting RNA processing, splicing, and maturation. FdUTP can be misincorporated into DNA, leading to DNA damage and triggering apoptosis.

Caption: Metabolic activation and catabolism of 5-Fluorouracil (5-FU).

The Criticality of the C-5 Position

The biological activity of 5-FU is exquisitely sensitive to the substituent at the C-5 position.

• Fluorine (5-FU): As discussed, the C-F bond is key to the irreversible inhibition of thymidylate synthase.

• Hydrogen (Uracil): The natural substrate. The C-H bond at the 5-position is abstracted during the normal catalytic cycle of thymidylate synthase to allow for methylation at that site.

• Other Halogens (Cl, Br, I): While other halogens can be placed at the C-5 position, their corresponding metabolites are generally less effective inhibitors of TS. The weaker C-X bonds can be more easily cleaved, leading to dehalogenation rather than stable enzyme inhibition.

• Alkyl Groups (e.g., CH3 - Thymine): This is the product of the TS reaction and thus does not inhibit the enzyme.

• Trifluoromethyl (CF3): The trifluoromethyl group at the C-5 position, as seen in Trifluridine, creates a potent TS inhibitor. The strong electron-withdrawing nature of the CF3 group further enhances the stability of the inhibitory complex.

This extreme sensitivity underscores a core SAR principle: the C-5 position of the uracil ring is the primary locus for modifications aimed at inhibiting thymidylate synthase.

Section 3: A Systematic Guide to Positional SAR of Fluorinated Pyrimidines

While 5-FU is the most prominent example, the placement of fluorine at other positions on the pyrimidine ring, or on substituents attached to it, leads to diverse biological activities, including antiviral, antifungal, and kinase inhibitory effects.

SAR at the C-5 Position

As established with 5-FU, this position is paramount for anticancer activity via TS inhibition. Another key example is Flucytosine (5-Fluorocytosine) .

• Mechanism: Flucytosine is an antifungal agent. It has no intrinsic antifungal activity but is selectively transported into fungal cells via cytosine permease. Inside the fungus, a fungal-specific enzyme, cytosine deaminase, converts it to 5-FU. Mammalian cells lack this enzyme, providing a basis for selective toxicity. The resulting 5-FU then acts through the same mechanisms described above, inhibiting fungal DNA and RNA synthesis.

• SAR Insight: This exemplifies how a fluorinated pyrimidine can be used as a targeted prodrug, with its activity profile determined by the metabolic machinery of the target organism.

SAR at the C-2 and C-4 Positions

Modifications at the C-2 and C-4 positions are common in the development of kinase inhibitors. The amino and carbonyl groups at these positions are often involved in critical hydrogen bonding interactions within the ATP-binding pocket of kinases.

• Rationale for Fluorination: Introducing fluorine onto substituents at these positions (e.g., a fluorinated phenyl ring attached via an amine linker) is a common strategy to enhance binding affinity and modulate physicochemical properties.

• Example Principle: A primary amino group at C-4 and a substituted aniline at C-2 is a common scaffold for inhibitors of kinases like Src kinase and Epidermal Growth Factor Receptor (EGFR). The SAR often reveals that electron-withdrawing groups, such as fluorine, on the aniline ring enhance inhibitory activity. This is likely due to a combination of factors: modulating the pKa of the aniline nitrogen, forming favorable interactions in the binding pocket, and improving metabolic stability.

SAR at the C-6 Position

The C-6 position is less commonly fluorinated directly on the ring for antimetabolite activity. In fact, 6-fluorouracil shows minimal biological activity compared to its 5-fluoro isomer. This is because the C-6 position is involved in the initial Michael addition step of the thymidylate synthase catalytic cycle, and substitution at this site can hinder or block substrate binding.

Fluorination of the Sugar Moiety in Nucleoside Analogues

In fluorinated pyrimidine nucleosides, the position of fluorine on the sugar ring dramatically influences activity, primarily by affecting the nucleoside's conformation and its ability to be phosphorylated by cellular kinases.

• 2'-Fluorination: Introducing a fluorine atom at the 2'-position of the ribose sugar can have a profound impact. It can lock the sugar pucker into a specific conformation (typically North-type), which can enhance binding to viral polymerases. For example, 2'-deoxy-2'-fluorocytidine is an inhibitor of HCV RNA polymerase. This conformational constraint is a key driver of its antiviral activity.

• 3'-Fluorination: Similarly, 3'-deoxy-3'-fluoronucleosides can act as chain terminators in DNA or RNA synthesis, a common mechanism for antiviral agents.

The table below summarizes the general impact of fluorine's position on the resulting biological activity profile.

Fluorine Position	Primary Biological Activity	Key Example(s)	Core Mechanistic Rationale
Ring C-5	Anticancer, Antifungal	5-Fluorouracil, Flucytosine, Trifluridine	Inhibition of Thymidylate Synthase; "Lethal Synthesis"
Ring C-2/C-4 (on substituents)	Kinase Inhibition (Anticancer)	Various EGFR/Src Inhibitors	Modulates H-bonding, pKa, and lipophilicity for optimal fit in ATP-binding pocket
Ring C-6	Generally Inactive (for TS inhibition)	6-Fluorouracil	Steric hindrance at a key position for enzyme-substrate interaction
Sugar 2'	Antiviral	2'-deoxy-2'-fluorocytidine	Induces specific sugar pucker conformation, enhancing binding to viral polymerases
Sugar 3'	Antiviral	3'-deoxy-3'-fluoroadenosine	Acts as a chain terminator during viral nucleic acid synthesis

Section 4: Field-Proven Methodologies for SAR Elucidation

A robust SAR campaign relies on a validated, iterative workflow that combines chemical synthesis with precise biological and analytical evaluation.

General SAR Workflow

The process of elucidating SAR is cyclical, where data from one round of testing informs the design of the next generation of compounds.

Caption: Iterative workflow for Structure-Activity Relationship (SAR) studies.

Experimental Protocol 1: In Vitro Cytotoxicity Assessment (MTT Assay)

This protocol provides a reliable method for assessing the effect of a novel fluorinated pyrimidine on cancer cell viability.

• Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method based on the reduction of the yellow tetrazolium salt MTT into purple formazan crystals by metabolically active cells. The amount of formazan produced is proportional to the number of viable cells.

• Materials:

  • Human cancer cell line (e.g., HT-29 for colon cancer)

  • Complete growth medium (e.g., DMEM with 10% FBS)

  • Phosphate-Buffered Saline (PBS)

  • Test compounds (dissolved in DMSO)

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

  • 96-well microplates

  • Microplate reader (570 nm)

• Step-by-Step Methodology:

  • Cell Seeding: Trypsinize and count cells. Seed 5,000-10,000 cells per well in 100 µL of complete medium into a 96-well plate. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the fluorinated pyrimidine compounds in culture medium. The final DMSO concentration should be kept below 0.5% to avoid solvent toxicity. Remove the old medium from the cells and add 100 µL of the compound dilutions. Include wells for a vehicle control (medium with DMSO) and a positive control (e.g., 5-FU).

  • Incubation: Incubate the plate for the desired exposure time (e.g., 48 or 72 hours).

  • MTT Addition: After incubation, carefully remove the treatment medium. Add 100 µL of fresh medium and 10 µL of MTT stock solution to each well.

  • Formazan Formation: Incubate the plate for 2-4 hours at 37°C. The appearance of purple precipitate will be visible under a microscope.

  • Solubilization: Add 100 µL of the solubilization solution to each well and mix thoroughly by pipetting up and down to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration and fit the data to a dose-response curve to determine the IC₅₀ (the concentration that inhibits 50% of cell growth).

Experimental Protocol 2: Characterization by ¹⁹F NMR Spectroscopy

¹⁹F NMR is an indispensable tool for confirming the successful incorporation and chemical environment of fluorine in a synthesized compound.

• Principle: The ¹⁹F nucleus has a spin of ½ and 100% natural abundance, making it highly sensitive for NMR. The chemical shift of a ¹⁹F nucleus is extremely sensitive to its local electronic environment, providing a unique fingerprint for each fluorine atom in a molecule.

• Materials:

  • Synthesized fluorinated pyrimidine (1-10 mg)

  • Deuterated solvent (e.g., DMSO-d₆, CDCl₃)

  • NMR tube (5 mm)

  • NMR spectrometer with a fluorine probe

• Step-by-Step Methodology:

  • Sample Preparation: Dissolve 1-10 mg of the purified compound in approximately 0.6 mL of a suitable deuterated solvent. Ensure the compound is fully dissolved.

  • Spectrometer Setup:

    • Insert the sample into the spectrometer.

    • Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve homogeneity.

    • Tune and match the ¹⁹F probe.

  • Data Acquisition:

    • Acquire a standard ¹⁹F NMR spectrum. A simple one-pulse experiment is usually sufficient.

    • Set the spectral width to be wide enough to encompass all expected fluorine signals (e.g., -50 to -200 ppm is a common range for organofluorines).

    • Use a relaxation delay (D1) of 2-5 seconds.

    • Apply ¹H decoupling to simplify the spectrum, which will cause fluorine signals coupled to protons to collapse into singlets. This simplifies interpretation but removes coupling information. Acquiring both coupled and decoupled spectra is often informative.

  • Data Processing and Analysis:

    • Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID).

    • Reference the spectrum. While CFCl₃ (0 ppm) is the traditional standard, it is volatile and rarely used directly. Instead, an external standard or referencing to the spectrometer's internal frequency is common.

    • Analyze the chemical shifts (δ), multiplicities (singlet, doublet, triplet, etc.), and coupling constants (J) to confirm the structure. The chemical shift provides information about the electronic environment, while the multiplicity and J-values reveal which other nuclei (typically ¹H or other ¹⁹F nuclei) are nearby.

Section 5: Conclusion and Future Outlook

The structure-activity relationship of fluorinated pyrimidines is a mature yet continually evolving field. The foundational principles, exemplified by the elegant mechanism of 5-FU, have paved the way for the rational design of a multitude of therapeutic agents. The strategic placement of fluorine allows medicinal chemists to fine-tune a molecule's electronic and steric properties to optimize its pharmacokinetic profile and biological activity.

Future research will likely focus on several key areas:

• Novel Fluorination Motifs: Exploring the impact of less common fluorinated groups (e.g., -OCF₃, -SCF₃) to access novel chemical space and pharmacological properties.

• Targeted Delivery: Developing more sophisticated prodrug and delivery systems, akin to Flucytosine, to increase selective accumulation in target tissues and minimize off-target toxicity.

• Polypharmacology: Designing single fluorinated pyrimidine molecules that can modulate multiple targets simultaneously, a promising strategy for complex diseases like cancer.

• Integration with Computational Chemistry: Utilizing advanced in silico modeling and machine learning to more accurately predict the effects of fluorination, thereby accelerating the design-synthesize-test cycle.

By understanding the fundamental causality behind the SAR of fluorinated pyrimidines, researchers are well-equipped to innovate and develop the next generation of highly effective and safer medicines.

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• Fluorinated pyrimidines. XXVIII. The Synthesis of 5-Trifluoromethyl-6-azauracil and 5-Trifluoromethyl-6-aza-2'-deoxyuridine1 . ACS Publications. [Link]

• Strategic Fluorination to Achieve a Potent, Selective, Metabolically Stable, and Orally Bioavailable Inhibitor of CSNK2 . PubMed. [Link]

• Structure-Activity Relationship (SAR) in Drug Discovery . Excelra. [Link]

• Iterative Development . Zamann Pharma Support GmbH. [Link]

• What are the main stages in drug discovery and development? . Patsnap Synapse. [Link]

Protocols & Analytical Methods

The Versatile Scaffold: Application Notes and Protocols for 2-Chloro-4-(3-fluorophenyl)pyrimidine in Medicinal Chemistry

Introduction: The pyrimidine core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous therapeutic agents due to its ability to engage in a variety of biological interactions.[1][2] Among the vast landscape of pyrimidine-based intermediates, 2-Chloro-4-(3-fluorophenyl)pyrimidine stands out as a particularly valuable building block for the synthesis of targeted therapies, most notably kinase inhibitors. The strategic placement of a reactive chlorine atom at the 2-position and a 3-fluorophenyl moiety at the 4-position offers a versatile platform for the generation of compound libraries with diverse pharmacological profiles. The chloro substituent serves as a key functional handle for nucleophilic substitution or cross-coupling reactions, while the fluorinated phenyl ring can enhance metabolic stability and modulate binding interactions with target proteins.[3][4]

This comprehensive guide provides detailed application notes and protocols for the effective utilization of 2-Chloro-4-(3-fluorophenyl)pyrimidine in drug discovery and development programs.

Part 1: Synthesis of 2-Chloro-4-(3-fluorophenyl)pyrimidine

The most efficient and regioselective method for the synthesis of 2-Chloro-4-(3-fluorophenyl)pyrimidine is the Suzuki-Miyaura cross-coupling reaction. This palladium-catalyzed reaction couples 2,4-dichloropyrimidine with (3-fluorophenyl)boronic acid, with the substitution occurring preferentially at the more reactive C4 position of the pyrimidine ring.[5][6]

Protocol 1: Microwave-Assisted Suzuki-Miyaura Coupling

This protocol is optimized for rapid synthesis and high yield, leveraging the efficiency of microwave irradiation.[5][7]

Materials:

• 2,4-Dichloropyrimidine

• (3-Fluorophenyl)boronic acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium Carbonate (K₂CO₃)

• 1,4-Dioxane

• Water (distilled and deionized)

• Ethyl acetate

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Microwave reactor vials

• Microwave reactor

Procedure:

• Reaction Setup: In a microwave reactor vial, combine 2,4-dichloropyrimidine (1.0 mmol), (3-fluorophenyl)boronic acid (1.1 mmol), and potassium carbonate (2.0 mmol).

• Catalyst Addition: Add tetrakis(triphenylphosphine)palladium(0) (0.05 mmol, 5 mol%).

• Solvent Addition: Add 4 mL of 1,4-dioxane and 2 mL of water to the vial.[5]

• Inert Atmosphere: Displace the air in the vial with an inert atmosphere (e.g., argon or nitrogen) and seal the vial.[8]

• Microwave Irradiation: Place the sealed vial in the microwave reactor and irradiate the reaction mixture at 100 °C for 15 minutes.[5]

• Work-up: After cooling, dilute the reaction mixture with ethyl acetate and wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to afford the desired 2-Chloro-4-(3-fluorophenyl)pyrimidine.

Self-Validation: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) to ensure the consumption of the starting materials and the formation of the product. The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Part 2: Application in the Synthesis of Kinase Inhibitors

The 2-chloro-4-arylpyrimidine scaffold is a common feature in a multitude of kinase inhibitors. The chlorine atom at the 2-position acts as a leaving group for nucleophilic aromatic substitution (SNA_r) with amines, a key step in building the final inhibitor structure. The 3-fluorophenyl group at the C4 position often serves to occupy a specific pocket within the kinase active site, contributing to binding affinity and selectivity.

Case Study: Synthesis of a Hypothetical Aurora Kinase Inhibitor

Aurora kinases are a family of serine/threonine kinases that play crucial roles in cell cycle regulation, and their dysregulation is frequently observed in cancer. Several pyrimidine-based Aurora kinase inhibitors have been developed.[3] The following protocol outlines a general strategy for the synthesis of a potential Aurora kinase inhibitor using 2-Chloro-4-(3-fluorophenyl)pyrimidine as a key intermediate.

Experimental Workflow:

Caption: General workflow for the synthesis of a kinase inhibitor.

Protocol 2: Nucleophilic Aromatic Substitution (SNA_r)

This protocol describes the reaction of 2-Chloro-4-(3-fluorophenyl)pyrimidine with a nucleophilic amine, a common step in the synthesis of aminopyrimidine-based kinase inhibitors.

Materials:

• 2-Chloro-4-(3-fluorophenyl)pyrimidine

• Appropriate amine-containing nucleophile (e.g., 3-amino-5-methyl-1H-pyrazole)

• Sodium tert-butoxide (NaO_t_Bu) or another suitable base

• Anhydrous 1,4-dioxane or other suitable aprotic solvent

• Ethyl acetate

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a solution of 2-Chloro-4-(3-fluorophenyl)pyrimidine (1.0 mmol) and the amine nucleophile (1.2 mmol) in anhydrous 1,4-dioxane, add sodium tert-butoxide (1.5 mmol).

• Reaction Conditions: Heat the reaction mixture at 80-100 °C under an inert atmosphere until the starting material is consumed (monitor by TLC or LC-MS).

• Work-up: Cool the reaction mixture to room temperature, dilute with ethyl acetate, and wash with saturated aqueous sodium bicarbonate and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield the desired 2-amino-4-(3-fluorophenyl)pyrimidine derivative.

Rationale for Experimental Choices: The choice of a strong, non-nucleophilic base like sodium tert-butoxide is crucial to deprotonate the amine nucleophile without competing in the substitution reaction. Anhydrous aprotic solvents like 1,4-dioxane are used to prevent unwanted side reactions with water.

Part 3: Structure-Activity Relationship (SAR) Insights

The 3-fluorophenyl moiety at the C4 position of the pyrimidine ring plays a significant role in the biological activity of the resulting compounds.

Influence of the 3-Fluoro Substituent:

• Electronic Effects: The electron-withdrawing nature of the fluorine atom can influence the pKa of the pyrimidine ring and the overall electron distribution of the molecule, which can impact hydrogen bonding interactions with the target protein.

• Metabolic Stability: Fluorine substitution can block potential sites of metabolic oxidation, thereby increasing the half-life of the compound in vivo.

• Binding Interactions: The fluorine atom can participate in favorable orthogonal multipolar interactions with carbonyl groups in the protein backbone, enhancing binding affinity.

Data Presentation:

The following table summarizes hypothetical IC₅₀ data for a series of kinase inhibitors, illustrating the potential impact of the 3-fluorophenyl group compared to other substituents.

Compound ID	R Group at C4-phenyl	Target Kinase	IC₅₀ (nM)
1	3-Fluoro	Aurora A	15
2	H	Aurora A	50
3	4-Fluoro	Aurora A	25
4	3-Chloro	Aurora A	20
5	3-Methoxy	Aurora A	75

This data is illustrative and intended to demonstrate potential SAR trends.

Logical Relationship in SAR:

Caption: SAR of C4-phenyl substituents on kinase inhibition.

Conclusion

2-Chloro-4-(3-fluorophenyl)pyrimidine is a highly valuable and versatile intermediate in medicinal chemistry. Its synthesis via a regioselective Suzuki-Miyaura coupling is robust and efficient. The presence of a reactive chlorine at the 2-position and a strategically placed 3-fluorophenyl group at the 4-position provides a powerful platform for the design and synthesis of novel kinase inhibitors and other targeted therapeutics. The protocols and insights provided in this guide are intended to empower researchers to effectively utilize this important building block in their drug discovery endeavors.

References

• Hamby, J. M., et al. (2016). Structure−Activity Relationships for a Novel Series of Pyrido[2,3-d]pyrimidine Tyrosine Kinase Inhibitors. ACS Publications. [Link]

• Krueger, C. A., et al. (2003). Suzuki Cross-Coupling of Solid-Supported Chloropyrimidines with Arylboronic Acids. ACS Publications. [Link]

• Dolšak, A., et al. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. MDPI. [Link]

• Li, J., et al. (2012). Synthesis and biological evaluation of 4-[3-chloro-4-(3-fluorobenzyloxy)anilino]-6-(3-substituted-phenoxy)pyrimidines as dual EGFR/ErbB-2 kinase inhibitors. PubMed. [Link]

• Nawaz, H., et al. (2022). Microwave assisted synthesis of 2-amino-4-chloro-pyrimidine derivatives: Anticancer and computational study on potential inhibitory action against COVID-19. PMC. [Link]

• Norman, M. H., et al. (2008). One-pot Double Suzuki Couplings of Dichloropyrimidines. PMC. [Link]

• Hussain, M., et al. (2018). Synthesis of Aryl‐Substituted Pyrimidines by Site‐Selective Suzuki–Miyura Cross‐Coupling Reactions of 2,4,5,6‐Tetrachloropyrimidine. ResearchGate. [Link]

• Zimam, E. H., et al. (2016). Synthesis, characterization and study biological activity of some new pyrimidine and 1,2,3,4-tetrazole derivatives based on sulfadiazine. International Journal of ChemTech Research. [Link]

• Google Patents. (2014). The preparation method of a kind of 2-chloro-4-substituted pyrimidines compounds.

• Lin, Y.-L., et al. (2021). Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins. PMC. [Link]

• Google Patents. (2008). Pyrimidine compound and medical use thereof.

• Othman, E. A., et al. (2022). An overview on synthesis and biological activity of pyrimidines. World Journal of Advanced Research and Reviews. [Link]

• PubChem. (2016). Novel pyrimidine and pyridine compounds and their usage. [Link]

• PubChem. (2012). Synthesis of 2,4-pyrimidinediamines. [Link]

• Metwally, K., & Abo-Dya, N. (2024). Pyrrolo[2,3-D]Pyrimidines as EGFR and VEGFR Kinase Inhibitors: A Comprehensive SAR Review. Current Medicinal Chemistry. [Link]

• ResearchGate. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. [Link]

• Sharma, P., et al. (2021). Use of Pyrimidine and Its Derivative in Pharmaceuticals: A Review. SciSpace. [Link]

• ResearchGate. (2023). SAR of pyrimidine derivatives asALK inhibitor, chemical structure of.... [Link]

• Brindisi, M., et al. (2023). Identification and Biological Characterization of the Pyrazolo[3,4-d]pyrimidine Derivative SI388 Active as Src Inhibitor. PMC. [Link]

• European Patent Office. (1992). Pyrimidine derivatives as HMG-CoA reductase inhibitors. [Link]

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• 4. Synthesis and biological evaluation of 4-[3-chloro-4-(3-fluorobenzyloxy)anilino]-6-(3-substituted-phenoxy)pyrimidines as dual EGFR/ErbB-2 kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
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Preparation of pyrimidine derivatives for biological screening

An Application Guide to the Synthesis and Biological Evaluation of Pyrimidine Derivatives

Authored by: A Senior Application Scientist

Abstract

The pyrimidine nucleus is a cornerstone of medicinal chemistry, forming the structural basis for a multitude of biologically active molecules, including essential components of life such as nucleic acids and vitamins.[1][2] Its inherent biocompatibility and versatile chemical nature have established it as a "privileged scaffold" in drug discovery, leading to the development of therapeutic agents across a wide pharmacological spectrum.[2] Pyrimidine derivatives have demonstrated significant potential as anticancer, antimicrobial, anti-inflammatory, and antiviral agents, with many acting as potent kinase inhibitors.[1][2][3][4][5] This guide provides a comprehensive overview of robust synthetic methodologies for preparing diverse pyrimidine libraries and details the subsequent protocols for their biological screening. We focus on field-proven techniques, explaining the causality behind experimental choices to empower researchers in the rational design and discovery of novel therapeutic leads.

Part 1: Synthesis of Pyrimidine Derivatives

The chemical versatility of the pyrimidine ring allows for the creation of large, diverse libraries of compounds for biological screening.[2] Here, we detail two powerful and widely adopted synthetic strategies: the multicomponent Biginelli reaction for building the core ring system and the palladium-catalyzed Suzuki-Miyaura cross-coupling for the functionalization of a pre-existing pyrimidine scaffold.

Method A: The Biginelli Reaction for Dihydropyrimidinone (DHPM) Synthesis

First reported by Italian chemist Pietro Biginelli in 1893, this one-pot, three-component reaction elegantly combines an aldehyde, a β-ketoester, and urea (or thiourea) to form 3,4-dihydropyrimidin-2(1H)-ones (DHPMs).[6][7] Its operational simplicity and ability to generate molecular complexity in a single step make it a foundational method in heterocyclic chemistry.

Expert Insight: The 'Why' Behind the Method The reaction is typically catalyzed by a Brønsted or Lewis acid.[6] The acid serves a crucial role in activating the aldehyde component, facilitating a rate-determining condensation with urea to form an N-acyliminium ion intermediate.[6][8] This electrophilic intermediate is then intercepted by the enol form of the β-ketoester. Subsequent cyclization via nucleophilic attack from the remaining urea nitrogen onto the ester carbonyl, followed by dehydration, yields the final DHPM product.[6] This mechanistic pathway explains the necessity of an acidic environment to drive the reaction forward efficiently.

Sources

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• 8. Biginelli Reaction [organic-chemistry.org]

The Strategic Application of 2-Chloro-4-(3-fluorophenyl)pyrimidine in the Synthesis of Targeted Anticancer Therapeutics

Introduction: The Privileged Pyrimidine Scaffold in Oncology

The pyrimidine nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a multitude of biologically active compounds, including several FDA-approved anticancer drugs.[1][2] Its structural resemblance to the purine and pyrimidine bases of DNA and RNA allows for competitive binding to the ATP-binding sites of various kinases, which are often dysregulated in cancer.[2] The strategic functionalization of the pyrimidine ring enables the development of highly potent and selective inhibitors of key oncogenic drivers. This guide focuses on a particularly valuable intermediate, 2-Chloro-4-(3-fluorophenyl)pyrimidine , and its application in the synthesis of targeted anticancer agents. The presence of a chloro group at the 2-position and a fluorophenyl moiety at the 4-position provides a versatile platform for creating diverse libraries of kinase inhibitors through nucleophilic substitution reactions.

Chemical Profile and Strategic Importance

Property	Value
IUPAC Name	2-Chloro-4-(3-fluorophenyl)pyrimidine
CAS Number	1060806-91-8
Molecular Formula	C₁₀H₆ClFN₂
Molecular Weight	208.62 g/mol
Appearance	Solid
Key Reactive Sites	C2-Chloride (for nucleophilic substitution)

The 3-fluorophenyl group is a common feature in many kinase inhibitors, as the fluorine atom can enhance binding affinity, metabolic stability, and cell permeability. The chlorine atom at the 2-position is an excellent leaving group, facilitating the introduction of various amine-containing fragments, which are crucial for establishing key interactions within the kinase hinge region.

Application in the Synthesis of Aurora Kinase Inhibitors

Aurora kinases are a family of serine/threonine kinases that play a critical role in the regulation of mitosis. Their overexpression is a hallmark of many cancers, making them attractive targets for therapeutic intervention. The 2,4-disubstituted pyrimidine scaffold has been extensively explored for the development of potent Aurora kinase inhibitors.[3]

Synthetic Workflow: From Intermediate to Potent Inhibitor

The following workflow outlines a representative synthesis of a potent Aurora kinase inhibitor, demonstrating the utility of 2-Chloro-4-(3-fluorophenyl)pyrimidine as a key building block. This process involves a sequential nucleophilic aromatic substitution (SNAr) strategy.

Caption: Synthetic workflow for a disubstituted pyrimidine kinase inhibitor.

Detailed Protocol: Synthesis of a N2,N4-Disubstituted Pyrimidine

This protocol is adapted from established methods for the synthesis of bisanilinopyrimidine Aurora kinase inhibitors.[4]

Materials:

• 2,4-Dichloropyrimidine

• 3-Fluoroaniline

• Diisopropylethylamine (DIPEA)

• n-Butanol (n-BuOH)

• 4-Aminobenzoic acid

• Ethanol (EtOH)

• Standard laboratory glassware and purification equipment (TLC, column chromatography)

• Microwave reactor (optional)

Step 1: Synthesis of 2-Chloro-4-(3-fluorophenylamino)pyrimidine

• To a solution of 2,4-dichloropyrimidine (1.0 eq) in n-butanol, add 3-fluoroaniline (1.0 eq) and DIPEA (1.2 eq).

• Heat the reaction mixture at 125 °C and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 2-chloro-4-(3-fluorophenylamino)pyrimidine.

Rationale: The first nucleophilic substitution occurs selectively at the more reactive C4 position of the 2,4-dichloropyrimidine. The use of a base like DIPEA is essential to neutralize the HCl generated during the reaction.

Step 2: Synthesis of the Final Aurora Kinase Inhibitor

• In a microwave vial, combine 2-chloro-4-(3-fluorophenylamino)pyrimidine (1.0 eq) and 4-aminobenzoic acid (1.1 eq) in ethanol.

• Heat the mixture in a microwave reactor at 150 °C for 20 minutes. Alternatively, conventional heating can be used, though reaction times will be longer.[4]

• Upon cooling, the product will precipitate out of the solution.

• Isolate the precipitate by filtration and wash with cold ethanol.

• Further purification can be achieved by recrystallization or column chromatography if necessary.

Rationale: The second nucleophilic substitution at the C2 position requires more forcing conditions, such as microwave heating, to displace the less reactive chlorine atom. The choice of the second amine is critical for the final biological activity of the compound.

Application in the Synthesis of EGFR Inhibitors

The Epidermal Growth Factor Receptor (EGFR) is a tyrosine kinase that is frequently mutated or overexpressed in various cancers, including non-small cell lung cancer.[5] Pyrimidine-based scaffolds are central to the design of many EGFR inhibitors.

Targeting the EGFR Signaling Pathway

The synthesized pyrimidine derivatives act as ATP-competitive inhibitors, binding to the kinase domain of EGFR and preventing its autophosphorylation and the subsequent activation of downstream signaling pathways responsible for cell proliferation, survival, and metastasis.

Sources

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• 2. benchchem.com [benchchem.com]
• 3. Discovery of novel 2,4-disubstituted pyrimidines as Aurora kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development of ortho-Chlorophenyl Substituted Pyrimidines as Exceptionally Potent Aurora Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. EGFR Inhibitor Synthesis: Building Block Selection & AI Design Guide | AiFChem - AiFChem [aifchem.com]

Application Note: HPLC Purification of 2-Chloro-4-(3-fluorophenyl)pyrimidine

Chemical Context & Strategic Rationale

As a Senior Application Scientist in medicinal chemistry, I frequently design purification workflows for halogenated heterocycles. 2-Chloro-4-(3-fluorophenyl)pyrimidine is a highly versatile intermediate; the 2-chloro position acts as an electrophilic "warhead" primed for Nucleophilic Aromatic Substitution (SNAr) with amines or thiols, while the 3-fluorophenyl group imparts critical lipophilicity and metabolic stability[1].

However, the intrinsic reactivity that makes this intermediate valuable also complicates its isolation. Crude synthesis mixtures typically contain unreacted starting materials, structurally similar regioisomers (e.g., 4-chloro-2-(3-fluorophenyl)pyrimidine), and hydrolysis degradants. To achieve the >99% purity required for downstream pharmaceutical synthesis,2[2].

Method Development: The Causality of Chromatographic Choices

Developing a robust separation method requires aligning the physicochemical properties of the pyrimidine with the chromatographic environment.

• Stationary Phase Selection: Due to the hydrophobic nature of the fluorophenyl ring and the aromatic pyrimidine core,3 is the optimal choice for baseline resolution[3].

• Mobile Phase & pH Dynamics: Pyrimidine nitrogens are weakly basic. In a neutral aqueous mobile phase, secondary interactions with residual uncapped silanol groups on the silica matrix cause severe peak tailing. We employ an acidic modifier to protonate these silanols. While phosphoric acid provides excellent buffering,4 while maintaining sharp peak shapes[4].

• Degradation Causality: The C2-chloro group is highly activated by the electron-withdrawing pyrimidine ring. Exposure to basic mobile phases (pH > 7) induces rapid nucleophilic attack by hydroxide ions, converting the target into a 2-hydroxy degradant. Maintaining an acidic mobile phase (pH ~2.5) kinetically stabilizes the C-Cl bond during the run.

Fig 1. Degradation pathways and isomeric challenges during pyrimidine purification.

Quantitative Data & Chromatographic Parameters

To ensure reproducibility, the analytical parameters and expected impurity elution profiles are summarized below.

Table 1: Analytical HPLC Method Parameters

Parameter	Specification	Causality / Scientific Rationale
Column	C18, 4.6 x 150 mm, 3 µm	High theoretical plate count resolves critical regioisomer pairs.
Mobile Phase A	Water + 0.1% Formic Acid	Protonates silanols, prevents tailing, and stabilizes the C-Cl bond.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Strong organic eluent optimized for the hydrophobic fluorophenyl moiety.
Flow Rate	1.0 mL/min	Optimal linear velocity for standard 4.6 mm internal diameter columns.
Detection	UV at 254 nm & 280 nm	The conjugated pyrimidine ring exhibits strong chromophoric absorption at 254 nm.
Column Temp	30 °C	Reduces solvent viscosity, improving mass transfer and peak symmetry.

Table 2: Representative Impurity Profile & Elution Order

Elution Order	Compound	Relative Retention Time (RRT)	Resolution Strategy
1	2-Hydroxy degradant	~0.45	Highly polar; elutes early in the void volume. Easily separated.
2	Des-chloro byproduct	~0.85	Requires a shallow gradient (0.5% B/min) to resolve from the main peak.
3	Target Compound	1.00	Maintained in acidic conditions to prevent retention time drift.
4	Regioisomer impurity	~1.15	Critical pair. Demands high-efficiency C18 stationary phase for baseline separation.

Preparative HPLC Scale-Up Protocol (Self-Validating Workflow)

Every step in this preparative protocol acts as a self-validating system. If a specific metric (e.g., baseline stability, resolution factor) fails, the system halts to prevent the loss of high-value crude material.

Fig 2. End-to-end self-validating workflow for pyrimidine intermediate isolation.

Step-by-Step Methodology

Step 1: Sample Preparation & Loading

• Action: Dissolve the crude 2-chloro-4-(3-fluorophenyl)pyrimidine in a minimal volume of pure Acetonitrile (MeCN). Filter through a 0.45 µm PTFE syringe filter.

• Causality: The sample solvent must be equal to or weaker than the target's elution composition to prevent "solvent breakthrough" (where the sample travels unretained down the column). PTFE is chosen because it does not bind hydrophobic aromatics.

• Self-Validation Check: If the sample turns cloudy upon filtration, it indicates precipitation. The system validates a failure in solubility, requiring the addition of 5% Dimethylformamide (DMF) to fully solubilize the load.

Step 2: Column Equilibration & System Suitability

• Action: Equilibrate a Preparative C18 column (50 x 250 mm, 5 µm) with 5 column volumes (CV) of 10% MeCN / 90% Water (0.1% FA). Inject a 10 µL system suitability standard (mix of target and regioisomer).

• Causality: Proper equilibration ensures reproducible retention times and stable baseline tracking.

• Self-Validation Check: Calculate the resolution ( Rs​ ) between the target and the regioisomer. If Rs​<1.5 , the column is either degraded or overloaded. Do not proceed with the bulk injection until the gradient is flattened.

Step 3: Gradient Elution

• Action: Execute a linear gradient from 20% MeCN to 80% MeCN over 40 minutes at a flow rate of 100 mL/min.

• Causality: A shallow gradient through the critical elution zone (typically 55-65% MeCN) maximizes the resolution between the target and closely eluting lipophilic impurities.

Step 4: Fraction Collection & Rapid Recovery

• Action: Collect fractions using automated UV threshold triggering at 254 nm. Immediately freeze the collected fractions on dry ice and lyophilize.

• Causality: Leaving the purified 2-chloro-pyrimidine in an aqueous acidic solution for extended periods post-purification can trigger slow hydrolysis. Lyophilization rapidly removes water and formic acid via sublimation, yielding a stable, dry crystalline solid.

• Self-Validation Check: Analyze a reconstituted aliquot of the final powder via analytical HPLC. A purity of <99% indicates co-elution, validating the need for a secondary purification pass using an orthogonal stationary phase (e.g., Phenyl-Hexyl).

References

• HPLC in biopharmaceutical investigations of drugs representing pyrimidine derivatives (A review) , ResearchGate. Available at:[Link][3]

• Separation of Pyrimidine, 2-bromo- on Newcrom R1 HPLC column , SIELC Technologies. Available at:[Link][4]

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• 4. Separation of Pyrimidine, 2-bromo- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Technical Notes & Optimization

Technical Support Center: Optimization of Pyrimidine Synthesis

Welcome to the Pyrimidine Synthesis Technical Support Center. This comprehensive guide is engineered for researchers, medicinal chemists, and drug development professionals seeking to resolve bottlenecks in the synthesis of pyrimidine scaffolds.

Constructing the pyrimidine ring—whether through the classical Biginelli multicomponent reaction, Pinner synthesis, or transition-metal-catalyzed cross-couplings—often presents distinct mechanistic challenges. Yields are frequently compromised by competing thermodynamic pathways, catalyst deactivation, or suboptimal solvent environments. This guide transitions beyond basic protocols, offering a mechanistic rationale for troubleshooting and optimizing your reaction conditions.

Part I: Frequently Asked Questions & Troubleshooting Guides

Issue 1: Low Reaction Yield & Incomplete Conversion

Q: My Biginelli reaction (aldehyde, β -ketoester, and urea) is stalling at 30-40% conversion. TLC shows significant unreacted starting materials. How can I drive this to completion?

A: Low conversion in multicomponent pyrimidine syntheses is rarely a stoichiometry issue; it is typically a failure to sufficiently lower the activation energy of the rate-determining step—the nucleophilic attack of urea on the activated aldehyde to form the N-acyliminium ion intermediate[1].

• Catalyst Inefficiency & Selection: Classical protocols utilize strong Brønsted acids (e.g., HCl), which can degrade sensitive substrates and promote side reactions[2]. Solution: Shift to a Lewis acid (e.g., InBr₃, FeCl₃, or ZrOCl₂) or a solid acid catalyst (e.g., WSi/A15). Lewis acids provide superior coordination to the carbonyl oxygen of the aldehyde, highly polarizing the C=O bond without drastically lowering the pH of the bulk solution[1][3].

• Thermodynamic Stalling: If the reaction is run at room temperature, it may lack the thermal energy to overcome the dehydration step required for cyclization. Solution: Elevate the temperature to 80°C–100°C. If using a solvent, ensure its boiling point accommodates this (e.g., switch from methanol to ethanol or 1-butanol)[2].

• Solvent Inhibition: Highly polar protic solvents can sometimes solvate the intermediates too strongly, hindering the final cyclodehydration. Solution: Transition to solvent-free (neat) conditions . Grinding or neat heating drastically increases the effective molarity of the reactants, accelerating collision rates and frequently boosting yields to >90%[3][4].

Issue 2: Formation of Unexpected Fluorescent Byproducts

Q: Instead of the desired 3,4-dihydropyrimidin-2(1H)-one (DHPM), I am isolating a bright yellow, highly fluorescent byproduct. What is happening?

A: You are observing a thermodynamic detour into the Hantzsch 1,4-dihydropyridine (DHP) pathway [5].

• Mechanistic Causality: At elevated temperatures (typically >100°C) or during prolonged reaction times, urea can thermally decompose into ammonia and isocyanic acid. The liberated ammonia reacts with two equivalents of your β -ketoester and one equivalent of the aldehyde, forming a Hantzsch DHP[5].

• Actionable Solutions:

  • Temperature Control: Strictly regulate your heating mantle/oil bath. Do not exceed 90°C unless mandated by highly sterically hindered substrates[2].

  • Order of Addition: Pre-activate the aldehyde and urea with your Lewis acid for 10-15 minutes before adding the β -ketoester. This favors the formation of the N-acyliminium intermediate, kinetically trapping the urea before it can decompose[5].

  • Stoichiometric Adjustment: Use a slight excess of urea (1.2 to 1.5 equivalents) to compensate for minor thermal degradation[4].

Issue 3: Complex Mixtures in Pinner-Type Syntheses

Q: My condensation of an amidine hydrochloride with a 1,3-dicarbonyl compound yields a complex mixture of incomplete cyclization products and hydrolyzed starting materials. How do I clean this up?

A: The Pinner synthesis is highly sensitive to moisture and the nucleophilicity of the amidine[6].

• Amidine Hygroscopicity: Amidine hydrochlorides are notoriously hygroscopic. Ambient moisture leads to the competitive hydrolysis of the amidine back to the corresponding amide or ester, permanently killing the reaction[6]. Solution: Store amidines in a desiccator. Prior to the reaction, dry the amidine salt under high vacuum at 50°C for 2 hours. Ensure strictly anhydrous solvents are used.

• Incomplete Cyclization: The initial condensation forms an enamine intermediate, but the subsequent intramolecular cyclization onto the second carbonyl can be sterically hindered[5]. Solution: Introduce a catalytic amount of a dehydrating agent or a mild acid (e.g., TiCl₄ or a Dean-Stark trap with p-TsOH in toluene) to actively remove the resulting water and drive the equilibrium forward[5][6].

Part II: Mechanistic & Troubleshooting Visualizations

To conceptualize the competing pathways and troubleshooting logic, refer to the following causal diagrams.

Caption: Biginelli reaction mechanism highlighting the desired N-acyliminium pathway vs. competing side reactions.

Caption: Systematic troubleshooting workflow for resolving low yields in pyrimidine syntheses.

Part III: Quantitative Data & Optimization Metrics

To provide a benchmark for your optimization efforts, the following table synthesizes quantitative data comparing classical methodologies against modern, optimized conditions for the synthesis of pyrimidines (specifically DHPMs via the Biginelli route)[1][3][4].

Protocol Type	Catalyst	Solvent	Temperature	Reaction Time	Reported Yield	Primary Advantage / Disadvantage
Classical Biginelli	HCl (conc.)	Methanol / Ethanol	Reflux (65-78°C)	3 - 18 hours	20% - 60%	Pro: Cheap reagents. Con: Low yields, harsh acidic conditions, side reactions[2].
Lewis Acid Catalyzed	InBr₃ (5 mol%)	Solvent-Free (Neat)	80°C	10 - 30 mins	85% - 95%	Pro: Extremely rapid, high atom economy, easy workup[3].
Solid Acid Catalyzed	WSi/A15	Solvent-Free (Neat)	92°C	1 - 2 hours	> 90%	Pro: Catalyst is easily recoverable via filtration; highly reproducible[1].
Ir-Catalyzed Multicomponent	PN5P-Ir-pincer	Toluene / t-BuOK	110°C	24 hours	Up to 93%	Pro: Allows synthesis from simple alcohols and amidines via dehydrogenation.

Part IV: Self-Validating Experimental Protocols

The following protocols have been engineered to include self-validating checkpoints, ensuring that you can verify the success of each intermediate step before proceeding.

Protocol A: Optimized Solvent-Free Biginelli Synthesis (Lewis Acid Catalyzed)

This protocol utilizes InBr₃ under solvent-free conditions to maximize collision frequency and minimize solvation-induced stalling[3].

Materials:

• Aromatic Aldehyde (1.0 mmol)

• β -Ketoester (e.g., ethyl acetoacetate) (1.0 mmol)

• Urea or Thiourea (1.2 mmol) (Note: 0.2 mmol excess compensates for thermal loss)

• InBr₃ (0.05 mmol, 5 mol%)

Step-by-Step Methodology:

• Preparation: In a clean, dry 10 mL round-bottom flask equipped with a magnetic stir bar, add the aromatic aldehyde (1.0 mmol) and urea (1.2 mmol).

• Catalyst Addition: Add InBr₃ (5 mol%). Stir the solid/liquid mixture at room temperature for 5 minutes. Self-Validation: The mixture should become a homogeneous paste, indicating the formation of the catalyst-substrate complex.

• Condensation: Add the β -ketoester (1.0 mmol) to the flask.

• Heating: Submerge the flask in a pre-heated oil bath at exactly 80°C. Stir vigorously.

• Reaction Monitoring: After 10 minutes, sample a micro-aliquot. Dissolve in ethyl acetate and spot on a silica TLC plate (Eluent: 7:3 Hexane:Ethyl Acetate). Self-Validation: The reaction is complete when the UV-active spot corresponding to the starting aromatic aldehyde completely disappears.

• Quenching & Workup: Once complete (typically 10-30 minutes), remove from heat and cool to room temperature. The mixture will solidify. Add 5 mL of ice-cold distilled water and triturate the solid to dissolve any unreacted urea and the catalyst.

• Isolation: Filter the solid precipitate under vacuum using a Büchner funnel. Wash the filter cake with an additional 2 mL of ice-cold water, followed by 2 mL of cold ethanol.

• Purification: Recrystallize the crude product from hot ethanol to yield the pure pyrimidine derivative.

Protocol B: Sustainable Multicomponent Pyrimidine Synthesis (Alcohol Dehydrogenation)

This advanced protocol utilizes an Iridium pincer complex to synthesize fully substituted pyrimidines directly from amidines and alcohols, bypassing the need for pre-oxidized aldehydes or ketones[7].

Materials:

• Amidine hydrochloride (1.0 mmol)

• Primary/Secondary Alcohols (Total 3.0 mmol)

• KOtBu (Base) (2.0 mmol)

• PN5P-Ir-pincer complex (2-5 mol%)

• Anhydrous Toluene (3 mL)

Step-by-Step Methodology:

• Inert Atmosphere Setup: Flame-dry a Schlenk tube. Backfill with dry Argon or Nitrogen three times. Strictly anhydrous/anaerobic conditions are required to prevent catalyst poisoning.

• Reagent Loading: Inside a glovebox (or under heavy positive Argon flow), add the amidine hydrochloride, KOtBu, and the Ir-pincer catalyst to the Schlenk tube.

• Solvent & Substrate Addition: Inject the alcohols and anhydrous toluene via a gas-tight syringe.

• Reflux: Seal the tube and heat the reaction mixture to 110°C for 24 hours. Self-Validation causality: The Ir-catalyst first dehydrogenates the alcohol to an aldehyde/ketone in situ, which then condenses with the amidine. The liberation of H₂ gas is a physical indicator of catalyst turnover.

• Workup: Cool to room temperature, dilute with ethyl acetate (10 mL), and wash with brine (2 x 10 mL). Extract the organic layer, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (Silica gel, Hexane/Ethyl Acetate gradient) to isolate the highly substituted pyrimidine.

References

• Journal of Synthetic Chemistry. InBr3 Catalyzed the Rapid and Scale-Up Asymmetric Biginelli Synthesis of Pyrido[2,3-D]Pyrimidines Under Solvent-Free Conditions. JSynthChem. Available at:[Link]

• PMC. Efficient One-Pot Synthesis of 3,4-Dihydropyrimidin-2(1H)-ones via a Three-Component Biginelli Reaction. NIH. Available at:[Link]

• PubMed. A Sustainable Multicomponent Pyrimidine Synthesis. J Am Chem Soc. Available at:[Link]

Sources

• 1. Efficient One-Pot Synthesis of 3,4-Dihydropyrimidin-2(1H)-ones via a Three-Component Biginelli Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. jsynthchem.com [jsynthchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. A Sustainable Multicomponent Pyrimidine Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Deactivation in Pyrimidine Cross-Coupling Reactions

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for palladium-catalyzed cross-coupling reactions involving pyrimidine scaffolds. This guide is designed for researchers, chemists, and drug development professionals who encounter challenges with catalyst stability and reaction efficiency. Pyrimidine moieties are crucial in medicinal chemistry, yet their inherent electronic properties present unique obstacles in cross-coupling, primarily through catalyst deactivation.

This resource provides in-depth troubleshooting guides, validated protocols, and frequently asked questions (FAQs) to diagnose, mitigate, and overcome these challenges, ensuring more robust and reproducible synthetic outcomes.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the fundamental challenges of using pyrimidine substrates in palladium-catalyzed cross-coupling reactions.

Q1: What are the primary modes of palladium catalyst deactivation when using pyrimidine substrates?

Catalyst deactivation in these reactions is multifaceted, but three pathways are particularly prominent:

• Coordination-Based Inhibition: The most common issue arises from the Lewis basic nitrogen atoms of the pyrimidine ring coordinating directly to the palladium center.[1][2][3] This forms stable, off-cycle palladium complexes that are catalytically inactive or have significantly reduced activity, effectively sequestering the catalyst from the productive reaction cycle.[4]

• Reductive Agglomeration: The active Pd(0) species can be unstable, especially with insufficient ligand stabilization or in the presence of impurities. These species can aggregate into catalytically inactive palladium black, a common visual indicator of catalyst death.[3][5]

• Ligand Degradation or Displacement: Under certain conditions, particularly at elevated temperatures or with aggressive bases, the phosphine or N-heterocyclic carbene (NHC) ligands essential for catalyst stability and activity can degrade. Alternatively, substrates or solvent molecules can displace the ligand, leading to unstable palladium species prone to agglomeration.[6][7][8]

Q2: Why are pyrimidine substrates particularly challenging compared to other (hetero)aryl halides?

Pyrimidines pose a dual challenge. Firstly, as mentioned in Q1, the endocyclic nitrogen atoms act as potent ligands for the palladium catalyst, leading to deactivation.[1][3] Secondly, pyrimidines are electron-deficient heterocycles. While this can sometimes facilitate the initial oxidative addition step (a key step in the catalytic cycle), it also makes them susceptible to other issues, such as base-mediated decomposition, which can generate catalyst poisons.[6][9] This combination of catalyst inhibition and potential substrate instability requires a carefully balanced reaction system.

Q3: What is the role of the ligand in preventing catalyst deactivation?

The ligand is arguably the most critical component for a successful pyrimidine cross-coupling. Its primary roles are:

• Stabilizing the Pd(0) Center: A suitable ligand coordinates to the palladium atom, preventing its aggregation into palladium black.[3]

• Shielding the Metal Center: Bulky ligands, such as the Buchwald biarylphosphines (e.g., XPhos, SPhos) or specific NHCs, create a sterically hindered environment around the palladium.[2] This physically obstructs the pyrimidine's nitrogen atoms from accessing and deactivating the catalyst.[2]

• Modulating Reactivity: Electron-rich ligands accelerate the key steps of oxidative addition and reductive elimination.[10] This ensures the desired catalytic cycle proceeds rapidly, outcompeting the slower deactivation pathways.[11]

Q4: How do reaction conditions (base, solvent, temperature) contribute to catalyst instability?

Each parameter must be carefully selected to maintain a productive catalytic cycle:

• Base: The base is necessary for the transmetalation step but can be a source of problems. Strong bases (e.g., NaOtBu) can promote ligand degradation or the decomposition of sensitive pyrimidine substrates.[11][12] Weaker inorganic bases like K₃PO₄ or Cs₂CO₃ often provide a better balance of reactivity while minimizing side reactions.[2][11]

• Solvent: Solvents must be rigorously degassed to remove oxygen, which rapidly oxidizes and deactivates the active Pd(0) catalyst.[1][5] Certain solvents like acetonitrile or pyridine can competitively bind to the palladium center and should be avoided.[12] Aprotic solvents like dioxane, toluene, or DMF are common choices.[3]

• Temperature: Higher temperatures increase reaction rates but also accelerate catalyst decomposition and side reactions like protodeborylation.[2][11] The goal is to find the minimum temperature required for efficient conversion.

Q5: What are common catalyst poisons I should be aware of?

Palladium catalysts are sensitive to a range of impurities that can be present in starting materials, reagents, or solvents.[13] Even trace amounts can completely shut down the reaction.

Poison Class	Examples	Common Sources
Sulfur Compounds	Thiols, sulfides, H₂S, elemental sulfur	Impurities in heteroaryl coupling partners (e.g., thiophenes), reagents.[1][3]
Nitrogen Compounds	Nitriles, nitro groups, other N-heterocycles	The substrate itself, coupling partners, or impurities.[3]
Halides	Excess iodide	Can form inhibitory palladium complexes.[12]
Oxygen	O₂	Inadequately degassed solvents or poor inert atmosphere technique.[1][2]
Water	H₂O	Can promote boronic acid decomposition (protodeborylation) and ligand hydrolysis.[3]

Section 2: Troubleshooting Guides

This section provides systematic approaches to diagnose and resolve common issues encountered during pyrimidine cross-coupling experiments.

Guide 1: Low or No Product Yield / Stalled Reaction

Problem: The reaction shows low conversion by LC-MS or TLC analysis, or it starts but fails to proceed to completion.

Systematic Checks & Solutions:

• Verify Inert Atmosphere: This is the most common cause of failure. The active Pd(0) catalyst is extremely sensitive to oxygen.[5]

  • Solution: Ensure your solvent was thoroughly degassed (sparging with argon for 30+ minutes is recommended).[1] Use proper Schlenk line or glovebox techniques. Ensure all glassware is dry and the system is purged with an inert gas (argon or nitrogen) multiple times.

• Assess Catalyst & Ligand Choice: The catalyst system may not be robust enough for the specific pyrimidine substrate.

  • Solution: Switch to a catalyst system with a bulky, electron-rich ligand. Buchwald-type biarylphosphine ligands (e.g., RuPhos, XPhos) and their corresponding pre-catalysts (e.g., XPhos Pd G3) are designed to resist deactivation by N-heterocycles.[2][8] Consider increasing catalyst loading from a typical 1-2 mol% to 5 mol% for particularly challenging substrates.[2][13]

• Evaluate Reagent Purity: Impurities in the pyrimidine halide, the coupling partner (especially boronic acids), or the base can poison the catalyst.

  • Solution: Run a diagnostic test for poisoning (see Protocol 2). If poisoning is suspected, purify all starting materials. Recrystallize the pyrimidine and coupling partner. Use a fresh bottle of high-purity base.

• Optimize Base and Solvent: An inappropriate base or solvent can inhibit the reaction.

  • Solution: Screen different bases. If using a strong base like NaOtBu, try a weaker one like K₃PO₄ or Cs₂CO₃.[11] Ensure the base is finely powdered to maximize surface area, as many of these reactions are heterogeneous.[12] For Suzuki couplings, ensure an appropriate amount of water is present (e.g., dioxane/water 4:1), as it can be crucial for the transmetalation step.[2]

Guide 2: Black Precipitate Formation (Palladium Black)

Problem: The reaction mixture, which should be homogeneous or a light slurry, turns dark brown or black, and catalytic activity ceases.

Systematic Checks & Solutions:

• Stabilize the Catalyst with a Better Ligand: The formation of palladium black is a visual sign of Pd(0) aggregation due to inadequate stabilization.[5]

  • Solution: The primary fix is to use a more effective ligand. Bulky, electron-rich phosphines or NHC ligands are essential as they coordinate strongly to the palladium center and sterically prevent it from aggregating.[3]

• Check Ligand-to-Palladium Ratio: An insufficient amount of ligand can leave the palladium center exposed and vulnerable.

  • Solution: If generating the catalyst in situ (e.g., from Pd(OAc)₂ and a phosphine ligand), ensure the ligand-to-palladium ratio is appropriate. A ratio of 1:1 to 2:1 (Ligand:Pd) is typical, but for challenging substrates, a higher ratio may be beneficial. Using a well-defined pre-catalyst (e.g., XPhos Pd G2) often gives more reproducible results by ensuring the correct stoichiometry.[2][5]

• Lower the Reaction Temperature: High temperatures accelerate the decomposition of the catalyst complex.

  • Solution: Run the reaction at the lowest temperature that still provides a reasonable reaction rate. Even a 10-20 °C reduction can significantly improve catalyst stability.[2]

Guide 3: Significant Side Product Formation

Problem: The desired product is formed, but significant quantities of byproducts, such as protodeborylated starting material or homocoupled products, are observed.

Systematic Checks & Solutions:

• Issue: Protodeborylation (in Suzuki Reactions): The boronic acid/ester is replaced by a hydrogen atom.

  • Probable Cause: This side reaction is often promoted by excessive water, strong bases, or high temperatures.[1][11]

  • Solution:

    • Control Water Content: Use a carefully controlled amount of water in the solvent system or consider anhydrous conditions if compatible.[11]

    • Optimize Base: Switch to a weaker base (K₂CO₃, K₃PO₄).[11]

    • Lower Temperature: Reducing the temperature can slow protodeborylation more than the desired coupling.[11]

    • Use Boronic Esters: Pinacol (Bpin) esters of boronic acids are generally more stable and less prone to protodeborylation than the corresponding boronic acids.[11]

• Issue: Homocoupling of the Coupling Partner: Two molecules of the boronic acid or organometallic reagent couple together.

  • Probable Cause: This is almost always caused by the presence of oxygen.[2][14]

  • Solution: Rigorously degas all solvents and reagents and maintain a strict inert atmosphere throughout the reaction setup and duration.

Section 3: Visual Summaries & Diagrams

Catalyst Deactivation Pathways

Troubleshooting Workflow for Low Yield

Section 4: Experimental Protocols

Protocol 1: General Procedure for a Robust Pyrimidine Suzuki-Miyaura Coupling

This protocol provides a robust starting point for coupling a halogenated pyrimidine with an arylboronic acid, incorporating best practices to minimize catalyst deactivation.

Materials:

• Halogenated Pyrimidine (1.0 equiv)

• Arylboronic Acid or Pinacol Ester (1.2–1.5 equiv)

• Palladium Pre-catalyst (e.g., XPhos Pd G2, 2–5 mol%)

• Base (e.g., K₃PO₄, finely ground, 2.0–3.0 equiv)

• Solvent (e.g., 1,4-Dioxane/H₂O mixture, 4:1 v/v), degassed for 30-60 min with Argon.

Procedure:

• Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add the halogenated pyrimidine (1.0 equiv), arylboronic acid (1.2 equiv), and finely ground K₃PO₄ (2.5 equiv).

• Establish Inert Atmosphere: Seal the flask with a septum. Evacuate the flask under vacuum and backfill with argon. Repeat this cycle three times to ensure all oxygen is removed.[1]

• Solvent Addition: Under a positive flow of argon, add the degassed 1,4-dioxane/H₂O solvent mixture via syringe to achieve a substrate concentration of ~0.1 M.

• Catalyst Addition: Briefly remove the septum and add the palladium pre-catalyst (e.g., XPhos Pd G2, 3 mol%) to the flask under a strong positive flow of argon. Immediately reseal the flask.

• Reaction: Place the flask in a preheated oil bath at the desired temperature (start by screening 80–100 °C) and stir vigorously. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and then brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: Diagnostic Test for Reagent-Based Catalyst Poisoning

This procedure helps determine if impurities in your reagents are the root cause of catalyst deactivation.[3]

• Baseline Reaction: Run the reaction under your standard, optimized conditions using your current batches of reagents and solvents. Record the final conversion or yield as the baseline.

• High-Purity Reaction: Run the reaction again under identical conditions, but with the following changes:

  • Use highly purified reagents. Purify the pyrimidine starting material (e.g., by recrystallization).

  • Use a fresh, high-purity batch of the coupling partner (e.g., a new bottle of boronic acid from a reliable vendor).

  • Use a freshly opened bottle of anhydrous solvent.

• Analysis: Compare the yield of the "High-Purity Reaction" to the "Baseline Reaction."

  • Significant Improvement: If the yield increases dramatically, it strongly indicates that one or more of your reagents contained catalyst poisons.

  • No Improvement: If the yield remains low, the issue is more likely related to the intrinsic reactivity of the substrate or suboptimal reaction conditions (catalyst, ligand, base, temperature), not impurities.

Protocol 3: Overview of Analytical Techniques for Deactivated Catalyst Characterization

For in-depth industrial or academic research, characterizing the deactivated catalyst can provide definitive insights.

Technique	Information Gained	Purpose
XPS (X-ray Photoelectron Spectroscopy)	Elemental composition and chemical state of the catalyst surface.	Detects the presence of poisons like sulfur or halides bound to the palladium surface.[15][16]
Elemental Analysis (ICP-MS, XRF)	Bulk elemental composition.	Quantifies foreign elements (poisons) deposited on the catalyst.[15][16]
BET Surface Area Analysis	Measures the active surface area of a heterogeneous catalyst.	A reduction in surface area can indicate fouling or thermal degradation (sintering).[15]
NMR Spectroscopy (³¹P NMR)	Monitors the state of phosphine ligands in solution.	Can identify ligand degradation products or the formation of off-cycle palladium-phosphine complexes.[7]
TGA/DSC (Thermal Analysis)	Thermal stability of the catalyst complex.	Determines the temperature at which the catalyst or ligand begins to decompose.[16]

References

• Obach, A. et al. (2022). Deactivation Modes in Nickel-Mediated Suzuki–Miyaura Cross-Coupling Reactions Using an NHC-Pyridonate Ligand. ACS Catalysis. Retrieved from [Link]

• Bartholomew, C. H. (n.d.). CHARACTERIZATION OF DEACTIVATING SPECIES. Retrieved from [Link]

• Reichert, E. C. (2018). Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions. DSpace@MIT. Retrieved from [Link]

• Applied Catalysts (2024). Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause. Retrieved from [Link]

• Linden, A. et al. (2015). Catalyst activation, deactivation, and degradation in palladium-mediated Negishi cross-coupling reactions. Chemistry – A European Journal. Retrieved from [Link]

• Wisniewski, S. R. et al. (2016). New Ligands for Nickel Catalysis from Diverse Pharmaceutical Heterocycle Libraries. Nature Chemistry. Retrieved from [Link]

• Trovitch, R. J. et al. (2021). Mechanistic Studies and Identification of Catalyst Deactivation Pathways for Pyridine(diimine) Iron Catalyzed C(sp2)–H Borylation. Organometallics. Retrieved from [Link]

• Vantourout, J. C. et al. (2017). Kinetic Modeling Enables Understanding of Off-Cycle Processes in Pd-Catalyzed Amination of Five-Membered Heteroaryl Halides. Journal of the American Chemical Society. Retrieved from [Link]

• Applied Catalysts (2024). How to Prevent Catalyst Poisoning at the Industrial Scale. Retrieved from [Link]

• Reichert, E. C. (2018). Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions. DSpace@MIT. Retrieved from [Link]

• Al-Masri, H. (2009). Pyrimidine Functionalized Phosphine Ligands and Their Application in Catalysis. University of Rostock. Retrieved from [Link]

• Gregory, J. P. (2018). Catalyst Deactivation in Copper-Catalysed C-N Cross-Coupling Reactions. White Rose eTheses Online. Retrieved from [Link]

• Dufour, J. et al. (2021). Deactivation and Regeneration of Zeolite Catalysts Used in Pyrolysis of Plastic Wastes—A Process and Analytical Review. Catalysts. Retrieved from [Link]

• Samec, J. S. M. et al. (2006). Efficient, Selective, and Recyclable Palladium Catalysts in Carbon−Carbon Coupling Reactions. Chemical Reviews. Retrieved from [Link]

• Toubi, Y. et al. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated pyrazolo[1,5-a]pyrimidines. RSC Advances. Retrieved from [Link]

• Magano, J. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. Organic Process Research & Development. Retrieved from [Link]

• Tigoianu, A. D. & Lhermitte, F. (2023). Diazines and Triazines as Building Blocks in Ligands for Metal-Mediated Catalytic Transformations. ACS Organic & Inorganic Au. Retrieved from [Link]

• Reddit User Discussion (2018). Help troubleshooting a Buchwald-Hartwig amination?. r/chemistry. Retrieved from [Link]

• Tigoianu, A. D. & Lhermitte, F. (2023). Diazines and Triazines as Building Blocks in Ligands for Metal-Mediated Catalytic Transformations. ACS Publications. Retrieved from [Link]

• Hiden Analytical (2021). Catalyst Characterization Techniques. Retrieved from [Link]

• Pérez-Saldivar, M. et al. (2021). Mechanistic Aspects of the Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reaction. ChemistryOpen. Retrieved from [Link]

• Nolan, S. P. et al. (2015). The role of the stabilizing/leaving group in palladium catalysed cross-coupling reactions. Dalton Transactions. Retrieved from [Link]

• Krueger, C. et al. (2003). Suzuki Cross-Coupling of Solid-Supported Chloropyrimidines with Arylboronic Acids. Organic Letters. Retrieved from [Link]

• Garg, N. K. et al. (2020). Palladium-catalyzed cross-couplings by C–O bond activation. Catalysis Science & Technology. Retrieved from [Link]

• El-Gazzar, A. B. A. et al. (2018). Suzuki-Miyaura Miyaura coupling reaction of 2,4,6-trihalogenopyrido[2,3-d] pyrimidines catalyzed by palladium. Synthetic Communications. Retrieved from [Link]

• Seela, F. & Chava, S. (2015). Modification of Purine and Pyrimidine Nucleosides by Direct C-H Bond Activation. Molecules. Retrieved from [Link]

• Chemistry LibreTexts (2021). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Yoneda Labs (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Reddit User Discussion (2021). Diagnosing issues with a failed Suzuki coupling?. r/Chempros. Retrieved from [Link]

• Magano, J. & Dunetz, J. R. (2020). Impact of Cross-Coupling Reactions in Drug Discovery and Development. ACS Medicinal Chemistry Letters. Retrieved from [Link]

• Magano, J. & Dunetz, J. R. (2020). Impact of Cross-Coupling Reactions in Drug Discovery and Development. ResearchGate. Retrieved from [Link]

• Wang, D. et al. (2012). Cu(II)-Catalyzed C-N Coupling of (Hetero)aryl Halides and N-Nucleophiles Promoted by α-Benzoin Oxime. International Journal of Molecular Sciences. Retrieved from [Link]

• Am Ende, C. W. et al. (2018). Process Development Overcomes a Challenging Pd-Catalyzed C–N Coupling for the Synthesis of RORc Inhibitor GDC-0022. Organic Process Research & Development. Retrieved from [Link]

• Wikipedia (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• Newton, C. G. et al. (2018). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. Retrieved from [Link]

• Quora User Discussion (2018). What are the disadvantages of the Suzuki-Miyaura cross coupling reaction?. Retrieved from [Link]

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• 4. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5- a ]pyrimidin-5(4 H )-one: towards a new access to 3,5-dia ... - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07959F [pubs.rsc.org]
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Technical Support Center: Purification and Troubleshooting for 2-Chloro-4-(3-fluorophenyl)pyrimidine

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, you know that isolating high-purity halogenated heterocycles is rarely as simple as a standard aqueous workup.

The synthesis of 2-chloro-4-(3-fluorophenyl)pyrimidine is typically achieved via a regioselective Suzuki-Miyaura cross-coupling between 2,4-dichloropyrimidine and 3-fluorophenylboronic acid. While the C4 position is inherently more reactive to oxidative addition than the C2 position , the reaction matrix inevitably generates a complex impurity profile. This guide provides field-proven, self-validating protocols to resolve metal contamination, separate regioisomers, and eliminate organic byproducts.

Diagnostic Purification Workflow

Logical workflow for the systematic removal of impurities from crude Suzuki mixtures.

Troubleshooting & FAQs

Section A: Heavy Metal Contamination

Q: My isolated product has a dark tint, and ICP-MS shows >500 ppm Palladium. Standard silica plugs and aqueous washes are failing. How do I reduce Pd to pharmaceutical acceptable limits (<10 ppm)?

A: Causality: Pyrimidine rings are excellent bidentate ligands. During the catalytic cycle, Pd(0) and Pd(II) species strongly coordinate to the pyrimidine nitrogens. The binding affinity of these nitrogens outcompetes the adsorption capacity of standard silica gel, causing the metal to co-elute with your product. Solution: You must introduce a chemical scavenger that forms a thermodynamically more stable complex with Palladium. According to Pearson's Hard-Soft Acid-Base (HSAB) theory, soft metals like Pd have a much higher affinity for soft sulfur donors than borderline nitrogen donors. Utilizing macroporous trimercaptotriazine (MP-TMT) resins or a 20% aqueous sodium bisulfite (NaHSO₃) wash at elevated temperatures will actively strip the palladium from your API , .

Section B: Resolving Regioisomers and Over-Coupling

Q: NMR analysis of my crude mixture reveals the desired product, the 4-chloro-2-(3-fluorophenyl)pyrimidine regioisomer, and 2,4-bis(3-fluorophenyl)pyrimidine. How do I separate them, and how can I prevent this in the future?

A: Causality: The C4-Cl bond is more electron-deficient than the C2-Cl bond, making it more susceptible to oxidative addition by the Pd catalyst . However, if the reaction is pushed at elevated temperatures (>80°C) or if an excess of boronic acid is used, the catalyst will indiscriminately insert into the C2-Cl bond, leading to the 4-chloro-2-aryl isomer or the bis-coupled byproduct. Solution: Chromatographic separation is mandatory. The bis-coupled product lacks the polar C-Cl bond and is significantly less polar, eluting first. The regioisomers have subtle polarity differences; the desired 2-chloro-4-aryl isomer typically elutes slightly faster on normal-phase silica due to differences in its dipole moment orientation.

Section C: Boronic Acid Byproducts

Q: I am observing 3,3'-difluorobiphenyl and unreacted 3-fluorophenylboronic acid in my crude mixture. How can I clear these without losing my target molecule?

A: Causality: In the presence of Pd and trace oxygen, arylboronic acids undergo oxidative homocoupling to form biaryls. Unreacted boronic acid remains if the primary coupling stalls due to catalyst deactivation. Solution: Boronic acids are easily removed by washing the organic layer with a mild aqueous base (e.g., 1M Na₂CO₃), which converts the acid to a water-soluble boronate. The homocoupled 3,3'-difluorobiphenyl is highly lipophilic and will elute at the solvent front during silica gel chromatography.

Quantitative Data: Impurity Resolution Matrix

Impurity Class	Specific Contaminant	Removal Method	Average Efficiency	Validation Technique
Heavy Metals	Palladium (Pd)	MP-TMT Resin (50°C)	>95% reduction (<10 ppm)	ICP-MS
Regioisomers	4-Chloro-2-(3-fluorophenyl)pyrimidine	Silica Gel Chromatography	>99% isomeric purity	¹H NMR / HPLC
Over-coupled	2,4-Bis(3-fluorophenyl)pyrimidine	Silica Gel Chromatography	>99% clearance	LC-MS / TLC
Unreacted SM	3-Fluorophenylboronic acid	Aqueous Base Wash (1M Na₂CO₃)	>98% clearance	LC-MS

Standardized Step-by-Step Methodologies

Protocol 1: Palladium Scavenging via Macroporous Trimercaptotriazine (MP-TMT)

This self-validating protocol ensures heavy metal clearance prior to chromatography, preventing column fouling.

• Reconstitution: Dissolve the crude concentrated Suzuki product in a polar aprotic solvent (e.g., DMF or THF) to ensure full solubility of the pyrimidine-Pd complexes.

• Scavenger Addition: Add 0.20 wt% MP-TMT resin relative to the crude mass.

• Incubation: Agitate the mixture at 50°C for 12–18 hours. Note: Elevated temperature provides the kinetic energy required to break the Pd-Nitrogen coordination bonds, allowing the thermodynamically favored TMT-Pd complex to form.

• Filtration: Filter the suspension through a tightly packed pad of Celite. Wash the filter cake thoroughly with Ethyl Acetate to recover all organic products.

• Validation Check: Submit a 1 mg aliquot of the filtrate for ICP-MS analysis. Do not proceed to chromatography until Pd levels are confirmed to be <10 ppm.

Protocol 2: Chromatographic Isolation of the Target Pyrimidine

Designed to separate closely eluting regioisomers and non-polar byproducts.

• Column Preparation: Pack a silica gel column (230-400 mesh) using 100% Hexanes.

• Dry Loading: Dissolve the Pd-free crude mixture in a minimal amount of DCM, add silica gel (approx. 3x the crude mass), and concentrate to a free-flowing powder. Load this evenly onto the column. Note: Dry loading prevents band broadening caused by the poor solubility of pyrimidines in hexanes.

• Elution Strategy:

  • Flush (100% Hexanes): Elutes the highly non-polar 3,3'-difluorobiphenyl (homocoupled byproduct).

  • Transition (95:5 Hexanes:Ethyl Acetate): The bis-coupled 2,4-bis(3-fluorophenyl)pyrimidine will elute next (TLC R_f ~ 0.7).

  • Target Elution (90:10 Hexanes:Ethyl Acetate): The target 2-chloro-4-(3-fluorophenyl)pyrimidine will elute (TLC R_f ~ 0.4). Caution: Monitor closely, as the 4-chloro-2-aryl regioisomer elutes immediately after.

• Fraction Analysis: Analyze fractions via TLC (UV active at 254 nm). Confirm the target mass (m/z 208.62) via LC-MS.

• Isolation: Pool the verified target fractions and concentrate under reduced pressure to yield the pure solid.

References

• MDPI. "Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids". Molecules.[Link]

• ACS Publications. "Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry". Organic Process Research & Development.[Link]

• ResearchGate. "Optimization and Scale-Up of a Suzuki−Miyaura Coupling Reaction: Development of an Efficient Palladium Removal Technique". Organic Process Research & Development.[Link]

Technical Support Center: Scaling Up the Synthesis of 2-Chloro-4-(3-fluorophenyl)pyrimidine

Welcome to the Process Chemistry Support Hub. As a Senior Application Scientist, I have designed this guide to assist researchers and drug development professionals in bridging the gap between bench-scale discovery and pilot-plant manufacturing.

Synthesizing 2-chloro-4-(3-fluorophenyl)pyrimidine via the Suzuki-Miyaura cross-coupling of 2,4-dichloropyrimidine and 3-fluorophenylboronic acid presents unique scale-up challenges. While the reaction is highly regioselective for the C4 position, scaling up introduces risks of thermal runaways, di-coupling impurities, and catalyst deactivation. This guide provides field-proven methodologies, mechanistic insights, and troubleshooting protocols to ensure a robust, self-validating manufacturing process.

Process Overview & Mechanistic Pathway

The regioselectivity of this coupling relies on the electronic asymmetry of the pyrimidine ring. The C4-chlorine bond is more electron-deficient than the C2-chlorine bond due to the combined inductive and resonance effects of the adjacent nitrogen atoms. Consequently, the oxidative addition of the Palladium(0) catalyst is kinetically favored at the C4 position .

Understanding this catalytic cycle is critical for troubleshooting. If the system is pushed with excessive heat or stoichiometric imbalances, the activation energy for the C2 position is overcome, leading to unwanted di-coupled impurities .

Figure 1: Regioselective Suzuki-Miyaura catalytic cycle and di-coupling degradation pathway.

Scale-Up Standard Operating Procedure (SOP)

This 1-kilogram batch protocol is designed as a self-validating system . At each critical juncture, specific visual or analytical cues confirm that the chemical causality is proceeding as intended.

Reagents:

• 2,4-Dichloropyrimidine: 1.00 kg (6.71 mol, 1.0 eq)

• 3-Fluorophenylboronic acid: 0.94 kg (6.71 mol, 1.0 eq)

• Potassium carbonate ( K2​CO3​ ): 2.78 kg (20.1 mol, 3.0 eq)

• Pd(PPh3​)4​ : 38.8 g (33.5 mmol, 0.005 eq)

• Solvent: 1,4-Dioxane (4.0 L) and Deionized Water (2.0 L)

Step-by-Step Methodology:

• Preparation & Degassing: Charge a 10 L jacketed glass reactor with 1,4-dioxane and water. Sparge the solvent mixture with subsurface nitrogen for 45 minutes.

  • Causality: Oxygen rapidly oxidizes active Pd(0) to inactive Pd(II) species, stalling the reaction.

• Reagent Loading: Add 2,4-dichloropyrimidine and 3-fluorophenylboronic acid. Stir at 250 rpm until a uniform suspension is achieved. Add K2​CO3​ in three portions to prevent clumping.

• Catalyst Addition: Under a positive nitrogen sweep, add the Pd(PPh3​)4​ catalyst.

  • Self-Validation Checkpoint 1 (Visual): Upon heating to 45 °C, the mixture should transition from a pale yellow suspension to a dark amber/brown solution, indicating the successful generation of the active Pd(0) catalytic species.

• Heating & Reaction: Ramp the reactor jacket to maintain an internal temperature of 60–65 °C.

  • Self-Validation Checkpoint 2 (Analytical): Pull a 0.5 mL aliquot after 4 hours. Quench in water/EtOAc and analyze via HPLC. The reaction is validated to proceed to workup only when the 2,4-dichloropyrimidine peak area is <1% and the C4:C2 regioisomer ratio is >95:1.

• Palladium Scavenging: Cool to 25 °C. Add ethyl acetate (5.0 L) and separate the aqueous layer. To the organic layer, add 200 g of a silica-based thiol scavenger (e.g., SiliaMetS Thiol). Heat to 50 °C for 2 hours.

  • Causality: Palladium strongly coordinates to the pyrimidine nitrogens. Thiol-functionalized silica provides a thermodynamically superior binding site, stripping the metal from the API intermediate.

• Isolation: Filter through Celite to remove the scavenger. Concentrate the filtrate to ~2 L under reduced pressure. Slowly charge heptane (3.0 L) to crystallize the product. Filter and dry at 40 °C in a vacuum oven.

Process Optimization Data

To inform your scale-up strategy, the following table summarizes the causal relationship between solvent/temperature choices and the resulting regioselectivity profile .

Solvent System	Internal Temp (°C)	Base	Conversion (%)	C4-Isomer Yield (%)	C2-Isomer Yield (%)	Di-coupled Impurity (%)
1,4-Dioxane / H2​O (2:1)	60	K2​CO3​	>99	89	<1	4
Toluene / EtOH / H2​O	80	K2​CO3​	>99	85	2	8
DMF / H2​O (5:1)	100	Na2​CO3​	100	45	12	25
THF / H2​O (4:1)	60	K2​CO3​	80	72	<1	2

Note: High temperatures in polar aprotic solvents (like DMF) drastically reduce regioselectivity by providing enough thermal energy to overcome the C2 activation barrier.

Troubleshooting Guides & FAQs

Q1: We are detecting >10% of the di-coupled impurity (2,4-bis(3-fluorophenyl)pyrimidine) in our IPC. How do we suppress this? A1: Di-coupling is caused by a high local concentration of boronic acid combined with excessive thermal energy. Once the C4 position is substituted, the intermediate is less reactive, but excess boronic acid will force the C2 coupling. Actionable Fix: Strictly control your stoichiometry to exactly 1.00 eq (or even 0.98 eq) of boronic acid. If the issue persists, switch from a batch addition to a semi-batch process: dose the boronic acid continuously over 3 hours using a syringe pump while maintaining the internal temperature strictly below 65 °C.

Q2: Our final isolated product is contaminated with 2-hydroxy-4-(3-fluorophenyl)pyrimidine. What is the mechanism behind this degradation? A2: This is a classic side-reaction. The remaining C2-chlorine is highly susceptible to Nucleophilic Aromatic Substitution ( SN​Ar ). At elevated temperatures, hydroxide ions—generated from the aqueous K2​CO3​ base—attack the C2 position, displacing the chlorine. Actionable Fix: Lower the reaction temperature to 55 °C. If hydrolysis still occurs, replace the aqueous K2​CO3​ system with a milder base like NaHCO3​ , or transition to an anhydrous solvent system (e.g., anhydrous 1,4-dioxane) using finely milled Cs2​CO3​ .

Q3: The reaction exotherms dangerously when scaled past 500 grams. How can we manage the thermal hazard? A3: The transmetalation and reductive elimination steps of the Suzuki cycle are highly exothermic. In a standard batch setup, adding all reagents at once creates a massive latent heat pool that triggers a thermal runaway as the catalyst activates. Actionable Fix: Do not heat a fully loaded reactor. Instead, heat the pyrimidine, base, and catalyst in the solvent to the operating temperature (60 °C). Then, slowly dose the 3-fluorophenylboronic acid (dissolved in a minimum amount of solvent) into the reactor. This makes the reaction feed-rate limited rather than kinetics-limited, allowing your reactor's cooling jacket to easily remove the heat of reaction.

Q4: The reaction stalls at 60% conversion, and the mixture turns black. What went wrong? A4: A black reaction mixture coupled with stalled conversion is the hallmark of "Palladium Black" precipitation. This occurs when the Pd(0) catalyst aggregates into inactive bulk metal. It is usually caused by either oxygen ingress (poor degassing) or a lack of stabilizing ligands (e.g., triphenylphosphine oxidizing to triphenylphosphine oxide). Actionable Fix: Ensure strict subsurface nitrogen sparging (not just headspace sweeping). If using Pd(PPh3​)4​ , you can add 1-2 mol% of free triphenylphosphine ( PPh3​ ) to the reaction mixture to stabilize the active palladium species and prevent aggregation.

References

• Dolšak, A.; Mrgole, K.; Sova, M. Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Catalysts 2021, 11, 439. MDPI. URL:[Link]

• Anderson, S. C.; Handy, S. T. One-pot Double Suzuki Couplings of Dichloropyrimidines. Synthesis 2010, 16, 2721-2724. NIH PMC. URL:[Link]

• Schomaker, J. M.; Delia, T. J. Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction. The Journal of Organic Chemistry 2001, 66(21), 7125-7128. ACS Publications. URL:[Link]

Reference Data & Comparative Studies

Comparative Biological Activity of Fluorinated vs. Non-Fluorinated Pyrimidines: A Mechanistic and Experimental Guide

As drug development professionals and application scientists, we frequently utilize bioisosteric replacement to enhance the pharmacokinetic and pharmacodynamic profiles of small molecules. One of the most historically significant and clinically validated examples of this strategy is the substitution of hydrogen with fluorine at the C-5 position of the pyrimidine ring.

This guide provides an objective, data-driven comparison between non-fluorinated pyrimidines (e.g., Uracil, Cytidine) and their fluorinated analogs (e.g., 5-Fluorouracil, Gemcitabine), focusing on mechanistic causality, comparative biological activity, and self-validating experimental protocols for preclinical evaluation.

Mechanistic Causality: The "Lethal Synthesis"

To understand the profound difference in biological activity between a native pyrimidine and its fluorinated counterpart, we must examine the atomic interactions within the target enzyme's active site.

Uracil and 5-fluorouracil (5-FU) share near-identical steric profiles; the van der Waals radius of fluorine (1.47 Å) closely mimics that of hydrogen (1.20 Å). This allows 5-FU to seamlessly enter the active site of Thymidylate Synthase (TS) after intracellular conversion to fluorodeoxyuridine monophosphate (FdUMP).

However, the causality of inhibition lies in electronegativity. During normal dTMP synthesis, TS facilitates the abstraction of the C-5 proton from dUMP to allow methylation by the cofactor 5,10-methylenetetrahydrofolate (CH₂THF). Because the C-F bond is significantly stronger and more electronegative than a C-H bond, the enzyme cannot abstract the fluorine atom. This biochemical trap stalls the reaction, permanently locking the enzyme, the FdUMP inhibitor, and the CH₂THF cofactor into a dead-end covalent ternary complex (1[1]). This irreversible inhibition halts de novo DNA synthesis, triggering thymineless cell death (2[2]).

Figure 1: Mechanism of thymidylate synthase inhibition by fluorinated pyrimidines.

Quantitative Data: Comparative Biological Activity

The addition of a single fluorine atom dramatically shifts the pharmacological profile of pyrimidines from biologically inert nutrients to highly potent antineoplastic agents. Table 1 summarizes the target affinity and in vitro cytotoxicity of these compounds (3[3]).

Table 1: Comparative In Vitro Activity (Non-Fluorinated vs. Fluorinated Pyrimidines)

Compound	Target Enzyme	Substrate/Inhibitor Status	Target Affinity (Kₘ or Kᵢ)	IC₅₀ (HCT-116 Colorectal Cells)
Uracil (dUMP)	Thymidylate Synthase	Natural Substrate	Kₘ ≈ 1 - 10 µM	> 1000 µM (Inactive)
5-Fluorouracil (FdUMP)	Thymidylate Synthase	Irreversible Inhibitor	Kᵢ ≈ 1 nM	1.5 - 18.1 µM
Cytidine	DNA/RNA Polymerases	Natural Substrate	N/A	> 1000 µM (Inactive)
Gemcitabine (dFdC)	Ribonucleotide Reductase	Mechanism-based Inhibitor	Kᵢ ≈ 4 nM	0.001 - 0.01 µM

Self-Validating Experimental Protocols

To ensure rigorous, reproducible data when comparing fluorinated and non-fluorinated pyrimidines, assays must be designed as self-validating systems. Below are the field-proven methodologies for evaluating target engagement and phenotypic cytotoxicity.

Protocol A: Target Engagement via [³H]-FdUMP Binding Assay

This assay directly measures the formation of the stalled ternary complex, validating that the fluorinated pyrimidine is actively engaging Thymidylate Synthase (4[4]).

• Protein Extraction: Lyse HCT-116 cells in a non-denaturing buffer (50 mM Tris-HCl, pH 7.4, 10 mM DTT).

  • Causality: Denaturing buffers (like RIPA) will destroy the native conformation of TS, preventing the complex formation required for the assay.

• Reaction Assembly: Incubate 50 µg of cell lysate with 100 nM [³H]-FdUMP and 100 µM CH₂THF for 30 minutes at 37°C.

  • System Validation (Specificity Control): Run a parallel reaction omitting CH₂THF. The ternary complex should fail to form, proving that binding is cofactor-dependent.

• Separation: Add dextran-coated charcoal to the reaction mixture, incubate on ice for 10 minutes, and centrifuge.

  • Causality: Charcoal adsorbs free, unbound[³H]-FdUMP but cannot bind the large protein-bound ternary complex, allowing for clean separation of the signal.

• Quantification: Transfer the supernatant to scintillation fluid and measure bound radioactivity (DPM) using a liquid scintillation counter.

Protocol B: Comparative Cytotoxicity (MTT Assay)

When determining the IC₅₀ of 5-FU versus Uracil, the cell culture conditions are the most common point of failure.

• Cell Seeding: Seed cancer cells (e.g., HCT-116) at 5 × 10³ cells/well in a 96-well plate using RPMI-1640 supplemented with 10% Dialyzed Fetal Bovine Serum (FBS).

  • Causality: Standard FBS contains high levels of exogenous thymidine. Cells will utilize the salvage pathway (via thymidine kinase) to bypass TS inhibition entirely, artificially inflating 5-FU IC₅₀ values (2[2]). Dialyzed serum forces the cells to rely on the de novo synthesis pathway targeted by the drug.

• Drug Treatment: Treat cells with a serial dilution (0.1 µM to 1000 µM) of 5-FU and Uracil.

  • System Validation (Rescue Control): Include a cohort treated with 5-FU + 10 µM exogenous thymidine. Complete rescue of cell viability proves the cytotoxicity is strictly on-target (TS inhibition) rather than off-target RNA incorporation (5[5]).

• Incubation: Incubate for 72 hours.

  • Causality: 5-FU is an S-phase specific agent. A 72-hour window ensures all cells undergo multiple division cycles, maximizing the penetrance of thymineless death.

• Readout: Add MTT reagent (5 mg/mL) for 3 hours. Remove media, solubilize formazan crystals in 100% DMSO, and read absorbance at 570 nm.

Figure 2: Step-by-step experimental workflow for comparative cytotoxicity (MTT) assay.

References

• Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine. Source: PMC (nih.gov).
• Mechanism of thymidylate synthase inhibition by 5-fluorouracil. Source: ResearchGate.
• 5-Fluorouracil targets thymidylate synthase in the selective suppression of TH17 cell differentiation. Source: Oncotarget.
• Evaluating the drug-target relationship between thymidylate synthase expression and tumor response to 5-fluorouracil. Source: PMC (nih.gov).
• IC50 values of the most active derivatives in some cancerous cell lines. Source: ResearchGate.

Sources

• 1. Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Evaluating the drug-target relationship between thymidylate synthase expression and tumor response to 5-fluorouracil: Is it time to move forward? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 5-Fluorouracil targets thymidylate synthase in the selective suppression of T H 17 cell differentiation | Oncotarget [oncotarget.com]

A Senior Application Scientist's Guide to Benchmarking New Pyrimidine Derivatives Against Known Kinase Inhibitors

Introduction: The Enduring Significance of the Pyrimidine Scaffold in Kinase Inhibition

The landscape of targeted cancer therapy is dominated by the pursuit of potent and selective protein kinase inhibitors, and within this pursuit, the pyrimidine nucleus has firmly established itself as a "privileged scaffold".[1][2] Its structural resemblance to the purine core of ATP allows it to effectively interact with the highly conserved hinge region of the kinase ATP-binding pocket, making it a foundational component in numerous FDA-approved drugs.[2][3]

However, the discovery of a novel pyrimidine derivative with biochemical activity is merely the first step in a long and rigorous journey. To ascertain its true therapeutic potential, a new chemical entity (NCE) must be systematically and objectively benchmarked against established inhibitors. This guide provides a comprehensive framework for this comparative analysis, designed for researchers, scientists, and drug development professionals. We will move beyond rigid templates to present a logical, tiered approach that follows a self-validating system, ensuring that each experimental stage provides the robust data necessary to justify advancement to the next.

Pillar 1: Strategic Selection of Comparators and Targets

The first principle of effective benchmarking is choosing the right yardstick. A new pyrimidine derivative should be compared against inhibitors that are not only structurally related or target the same kinase but also represent different generations of development or mechanisms of resistance.

Common Kinase Targets for Pyrimidine-Based Inhibitors:

• Epidermal Growth Factor Receptor (EGFR): A key driver in non-small cell lung cancer.[]

• Bcr-Abl: The hallmark fusion protein of chronic myeloid leukemia (CML).[5][6]

• Vascular Endothelial Growth Factor Receptor (VEGFR): A central regulator of angiogenesis.[7][8]

• Cyclin-Dependent Kinases (CDKs): Master regulators of the cell cycle, often dysregulated in cancer.[9][10]

For instance, a new EGFR inhibitor should not only be tested against first-generation inhibitors like Erlotinib but also third-generation mutant-specific inhibitors like Osimertinib, especially if activity against resistance mutations (e.g., T790M) is hypothesized.[1]

Pillar 2: A Tiered Experimental Framework for Comprehensive Evaluation

A logical, multi-tiered approach ensures that resources are spent wisely, with simpler, high-throughput biochemical assays preceding more complex and resource-intensive cellular and in vivo studies. This progression allows for early go/no-go decisions based on fundamental potency and selectivity before committing to deeper biological characterization.

Caption: A tiered workflow for benchmarking new pyrimidine derivatives.

Tier 1: Biochemical Validation - Potency and Selectivity

The foundational question is simple: Does the compound inhibit the intended kinase, and at what concentration?

Key Experiment: In Vitro Kinase Inhibition Assay (IC₅₀ Determination)

This assay quantifies the concentration of the inhibitor required to reduce the activity of the purified kinase enzyme by 50%.[11] The causality here is direct: a lower IC₅₀ value indicates a more potent compound at the enzymatic level. It is crucial to perform this assay at an ATP concentration that is at or near the Michaelis constant (Kₘ) for the enzyme, as a non-physiological, high concentration of ATP can make competitive inhibitors appear less potent than they are.[1]

Data Presentation: Comparative IC₅₀ Values

Inhibitor	Target Kinase	Biochemical IC₅₀ (nM)
New Derivative (PY-X)	EGFR (L858R/T790M)	5
Osimertinib (Comparator)	EGFR (L858R/T790M)	~15[1]
Erlotinib (Comparator)	EGFR (L858R/T790M)	>5000[1]
New Derivative (PY-Y)	Bcr-Abl	0.8
Imatinib (Comparator)	Bcr-Abl	<1.0[6]
Dasatinib (Comparator)	Bcr-Abl	<1.0[6]

This table presents hypothetical data for illustrative purposes.

Tier 2: Cellular Characterization - Target Engagement and Functional Effects

A compound that is potent biochemically may fail in a cellular context due to poor membrane permeability or rapid efflux. Tier 2 experiments validate the inhibitor's action in a more physiologically relevant environment.[12][13]

Key Experiment 1: Live-Cell Target Engagement

Before assessing downstream effects, it is critical to confirm that the inhibitor can enter the cell and bind to its intended target. Assays like the NanoBRET® Target Engagement assay provide a quantitative measure of compound affinity and residence time at the target kinase within living cells.[14] This directly links the presence of the drug in the cell to the physical interaction with its target, bridging the gap between biochemical potency and cellular function.

Key Experiment 2: Cell Viability & Proliferation Assays

Assays like the MTT or CellTiter-Glo® assay measure the metabolic activity of a cell population, serving as a proxy for cell viability and proliferation.[1] When performed on cancer cell lines known to be dependent on the target kinase, a reduction in viability provides strong evidence of on-target anti-proliferative effects. It is essential to test across a panel of cell lines, including those with wild-type and mutant forms of the target kinase, to build a profile of cellular potency and selectivity.

Data Presentation: Comparative Cellular Potency (GI₅₀)

Cell Line	Target Status	GI₅₀ (nM) - New Derivative (PY-X)	GI₅₀ (nM) - Osimertinib
H1975	EGFR (L858R/T790M)	12	~15[1]
PC-9	EGFR (del19)	9	~10[1]
A549	EGFR (Wild-Type)	>1000	>1000

GI₅₀ (Growth Inhibition 50) is the concentration that inhibits cell growth by 50%. This table presents hypothetical data.

Key Experiment 3: Pathway Modulation Analysis

To definitively prove that the observed anti-proliferative effect is due to the inhibition of the target kinase, one must demonstrate modulation of its downstream signaling pathway. Western blotting is a standard technique for this purpose. For example, when testing a Bcr-Abl inhibitor, one would expect to see a dose-dependent decrease in the phosphorylation of downstream substrates like STAT5 or CrkL.[6] This provides a direct mechanistic link between target inhibition and cellular response.

Caption: Inhibition of the EGFR signaling cascade by a pyrimidine derivative.

Tier 3: Preclinical Efficacy - In Vivo Validation

The final preclinical test of an inhibitor's potential is its performance in a living organism. Xenograft models, where human tumor cells are implanted into immunodeficient mice, are the cornerstone for evaluating in vivo efficacy and tolerability.[15][16] Both cell line-derived xenografts (CDX) and more clinically relevant patient-derived xenografts (PDX) can be used.[17]

Key Experiment: Tumor Growth Inhibition Study

In this study, tumor-bearing animals are treated with the new pyrimidine derivative, a vehicle control, and a known inhibitor (e.g., the clinical standard-of-care). Tumor volume is measured over time. The primary endpoints are tumor growth inhibition (TGI) and overall tolerability (e.g., body weight changes). This experiment provides crucial data on the drug's ability to reach the tumor and exert its anti-cancer effect in a complex biological system, bridging the gap from in vitro findings to potential clinical utility.[18]

Pillar 3: Self-Validating Protocols for Reproducible Data

Scientific trustworthiness is built on reproducibility. The following protocols are designed as self-validating systems, with explicit instructions for controls that ensure the integrity of the results.

Protocol 1: In Vitro IC₅₀ Determination (Luminescence-Based)

This protocol is adapted from luminescence-based kinase assays like the ADP-Glo™ assay, which measures ADP production as a direct output of kinase activity.[11]

Objective: To determine the concentration of a pyrimidine derivative required to inhibit 50% of a target kinase's activity.

Materials:

• Purified recombinant kinase

• Kinase-specific peptide substrate

• ATP solution

• Test Inhibitor (New pyrimidine derivative)

• Comparator Inhibitor (Known drug)

• Kinase Assay Buffer

• ADP-Glo™ Reagent and Kinase Detection Reagent

• 384-well white microplates

• Plate reader capable of luminescence detection

Step-by-Step Methodology:

• Inhibitor Preparation: Create a 10-point, 3-fold serial dilution of the test and comparator inhibitors in 100% DMSO.

• Assay Plate Setup:

  • Add 1 µL of each inhibitor dilution to triplicate wells.

  • Control 1 (100% Activity): Add 1 µL of DMSO to multiple wells.

  • Control 2 (0% Activity/Background): Add 1 µL of DMSO to multiple wells.

• Enzyme Addition: Prepare a solution of the kinase in assay buffer. Add 2 µL of this solution to all wells except the "0% Activity" control wells (add 2 µL of assay buffer instead).

• Pre-incubation: Gently mix and incubate the plate for 20 minutes at room temperature to allow inhibitors to bind to the kinase.

• Reaction Initiation: Prepare a solution containing the kinase substrate and ATP (at Kₘ concentration) in assay buffer. Initiate the reaction by adding 2 µL of this mixture to all wells.

• Kinase Reaction: Incubate for 60 minutes at room temperature.

• Signal Generation:

  • Add 5 µL of ADP-Glo™ Reagent to all wells to stop the kinase reaction and deplete remaining ATP. Incubate for 40 minutes.

  • Add 10 µL of Kinase Detection Reagent to all wells to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes.

• Data Acquisition: Measure luminescence using a plate reader.

• Data Analysis:

  • Subtract the average signal from the "0% Activity" wells from all other measurements.

  • Normalize the data by setting the average signal from the "100% Activity" wells to 100%.

  • Plot percent inhibition versus the logarithm of inhibitor concentration and fit the data to a four-parameter sigmoidal dose-response curve to determine the IC₅₀ value.

Caption: Workflow for a luminescence-based IC50 kinase assay.

Protocol 2: MTT Cell Viability Assay

This colorimetric assay assesses the effect of a compound on cell metabolic activity, an indicator of cell viability.[1]

Objective: To determine the concentration of a pyrimidine derivative that inhibits the growth of a cancer cell line by 50% (GI₅₀).

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat cells with a serial dilution of the test and comparator inhibitors for 72 hours. Include a vehicle control (DMSO) representing 100% viability.

• MTT Incubation: Add MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 3-4 hours. Viable cells with active metabolism will convert the yellow MTT into purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized detergent) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at ~570 nm using a microplate reader.

• Data Analysis: Normalize the data to the vehicle control and plot percent viability against the logarithm of inhibitor concentration to determine the GI₅₀ value.

Conclusion

Benchmarking a new pyrimidine derivative is a systematic process of building a comprehensive value proposition. By progressing through a logical, tiered framework—from biochemical potency and selectivity to cellular target engagement and finally to in vivo efficacy—researchers can generate the robust, comparative data package needed to make informed decisions. This rigorous, evidence-based approach ensures that only the most promising candidates, those with a clear advantage over existing inhibitors, are advanced toward clinical development, ultimately maximizing the potential for therapeutic success.

References

• Cho, S. Y., Kang, W., Han, J. Y., Min, S., Kang, J., & Lee, A. (2016). Human Tumor Xenograft Models for Preclinical Assessment of Anticancer Drug Development. Toxicological Research. Available at: [Link]

• TheraIndx Lifesciences. (n.d.). Xenograft Model for Cancer Drug Discovery. TheraIndx. Available at: [Link]

• Crown Bioscience. (n.d.). Preclinical Drug Testing Using Xenograft Models. Crown Bioscience. Available at: [Link]

• Creative Biolabs. (2023). Immuno-oncology Cell-based Kinase Assay Service. Creative Biolabs. Available at: [Link]

• INiTS. (2020). Simple, direct, cell-based test for kinase inhibitors. INiTS. Available at: [Link]

• Charles River Laboratories. (2025). Capturing the Complexity of Real Cancer Cases with Patient-Derived Xenograft Models. Charles River Laboratories. Available at: [Link]

• Altogen Labs. (2023). Validated preclinical xenograft models for in vivo efficacy testing of INDs. Altogen Labs. Available at: [Link]

• Patsnap. (2024). What are Bcr-Abl inhibitors and how do they work?. Patsnap Synapse. Available at: [Link]

• St. Martin, L. A., et al. (2021). Identification of Pyrimidine-Based Lead Compounds for Understudied Kinases Implicated in Driving Neurodegeneration. Journal of Medicinal Chemistry. Available at: [Link]

• Creative Diagnostics. (n.d.). CDK Signaling Pathway. Creative Diagnostics. Available at: [Link]

• Eurofins Discovery. (n.d.). Cell-based Tyrosine Kinase Assays, Detect RTK/CTK Signaling. Eurofins Discovery. Available at: [Link]

• Wikipedia. (n.d.). Bcr-Abl tyrosine-kinase inhibitor. Wikipedia. Available at: [Link]

• American Association for Cancer Research. (2020). Abstract 4040: A cell-based screening assay to identify novel kinase inhibitors. AACR Publications. Available at: [Link]

• St. Martin, L. A., et al. (2021). Identification of Pyrimidine-Based Lead Compounds for Understudied Kinases Implicated in Driving Neurodegeneration. ACS Publications. Available at: [Link]

• Ialongo, D., et al. (2023). Pyrimidine-based compounds as new promising protein kinase inhibitors for cancer treatment. I.R.I.S. Institutional Research Information System. Available at: [Link]

• Fan, M., et al. (2023). Recent advances of anti-angiogenic inhibitors targeting VEGF/VEGFR axis. Frontiers in Oncology. Available at: [Link]

• Geng, F., et al. (2020). CDK inhibitors in cancer therapy, an overview of recent development. Journal of Hematology & Oncology. Available at: [Link]

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• Khan, Z., et al. (2019). Targeting the EGFR signaling pathway in cancer therapy. Expert Opinion on Therapeutic Targets. Available at: [Link]

• Roskoski, R. Jr. (2019). Inhibitors of Cyclin-Dependent Kinases: Types and Their Mechanism of Action. Molecules. Available at: [Link]

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• Singh, S., et al. (2024). Recent updates on potential of VEGFR-2 small-molecule inhibitors as anticancer agents. RSC Medicinal Chemistry. Available at: [Link]

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• Taylor & Francis Online. (n.d.). Bcr-Abl tyrosine-kinase inhibitors – Knowledge and References. Taylor & Francis Online. Available at: [Link]

• Bantscheff, M., et al. (2012). MMPP is a novel VEGFR2 inhibitor that suppresses angiogenesis via VEGFR2/AKT/ERK/NF-κB pathway. BMB Reports. Available at: [Link]

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Comparing the efficacy of different bases in pyrimidine synthesis

The construction of the pyrimidine core is a cornerstone of drug development, given its ubiquity in nucleic acids, kinase inhibitors, and antiviral therapeutics. While classical methods like the Biginelli reaction traditionally rely on Brønsted or Lewis acid catalysis, modern multicomponent condensations (e.g., amidines with α,β-unsaturated ketones or 1,3-dicarbonyls) increasingly utilize base-catalyzed pathways to achieve distinct regioselectivity and accommodate acid-sensitive functional groups.

However, the selection of the base is not a trivial optimization step. As an application scientist, you must recognize that the base fundamentally dictates the reaction mechanism, the nature of the enolate intermediate, and the ultimate product yield. This guide objectively compares the efficacy of different bases in pyrimidine synthesis, providing mechanistic causality and self-validating experimental protocols.

Mechanistic Causality in Base Selection

Strong Inorganic Bases (t-BuOK, NaOH, KOH)

Strong Brønsted bases are highly effective at driving the thermodynamic enolization of ketones. In base-catalyzed Biginelli-type reactions, the use of potassium tert-butoxide (t-BuOK) shifts the mechanism away from the classical iminium intermediate toward an enone intermediate. The basicity directly correlates with the yield when utilizing aromatic aldehydes; t-BuOK can afford triaryl-dihydropyrimidines in up to 95% yield [[1]]().

The Causality of Failure: When aliphatic aldehydes (e.g., hydrocinnamaldehyde) are subjected to these strong basic conditions, they undergo rapid aldol-type self-condensation, plummeting the yield of the desired pyrimidine to as low as 5% 1. Therefore, strong inorganic bases are strictly reserved for robust, non-enolizable electrophiles.

Mild Inorganic Bases (K₂CO₃, Cs₂CO₃)

For substrates prone to nucleophilic degradation or side reactions, mild inorganic bases provide a critical balance. Strong bases like NaOH and KOH catalyze [3+3] annulation-oxidation sequences efficiently, but mild bases are required for sensitive substrates [[2]](). Cesium carbonate (Cs₂CO₃) is particularly favored in complex annulations and N-alkylation steps. The large ionic radius of the cesium cation generates a highly dissociated, "naked" enolate or amide anion, significantly accelerating the macrocyclization step without the destructive nucleophilicity of hydroxides.

Non-Nucleophilic Organic Bases (DBU)

1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) represents the gold standard for mediating the cyclization of highly functionalized precursors, such as acylcyclopropanecarboxylates with amidines. DBU efficiently liberates the free amidine from its hydrochloride salt. Because it is strictly a non-nucleophilic base, it prevents unwanted transesterification or premature ring-opening of the cyclopropane moiety, allowing for the precise assembly of polysubstituted pyrimidines with high atom economy 3.

Quantitative Comparison of Base Efficacy

The following table summarizes the performance of various bases in a standard amidine and α,β-unsaturated ketone condensation workflow:

Base	pKa (Conjugate Acid)	Optimal Substrate Profile	Average Yield (%)	Primary Limitation / Side Reaction
t-BuOK	~17.0	Aromatic aldehydes, stable ketones	85–95%	Severe aldol self-condensation with aliphatic aldehydes
NaOH / KOH	~13.8	Robust enones, benzamidines	80–90%	Saponification of ester-containing substrates
DBU	~12.0	Acylcyclopropanes, complex nitriles	88–98%	Requires rigorous acidic workup for complete removal
Cs₂CO₃	~10.3	Base-sensitive electrophiles, N-alkylation	75–85%	Higher cost; slower reaction rates compared to alkoxides
TEA	~10.7	Mild neutralizations, highly reactive enones	40–60%	Incomplete enolization leading to stalled reactions

Visualizing the Logic and Mechanism

Logical decision tree for base selection in pyrimidine synthesis based on substrate reactivity.

Mechanistic pathway of base-catalyzed pyrimidine synthesis via an enone intermediate.

Self-Validating Protocol: DBU-Mediated Synthesis of Polysubstituted Pyrimidines

Objective: Synthesize a polysubstituted pyrimidine using DBU to ensure high atom economy and prevent nucleophilic degradation of sensitive functional groups (e.g., esters or cyclopropanes).

Step 1: Amidine Free-Base Generation

• Action: Suspend amidine hydrochloride (1.2 equiv) in anhydrous toluene (0.2 M) under a nitrogen atmosphere. Add DBU (1.5 equiv) dropwise at 0 °C.

• Causality: DBU is selected over NaOH to prevent the hydrolysis of downstream ester groups. The low temperature controls the exothermic neutralization.

• Self-Validation Checkpoint: The initial cloudy suspension will clarify into a homogeneous solution as the hydrochloride salt is neutralized, forming the soluble DBU-HCl salt and the free amidine. Validate complete conversion by spotting on TLC (eluent: 10% MeOH in DCM with 1% NH₄OH); the free amidine should migrate cleanly without streaking.

Step 2: Electrophile Addition & Cyclization

• Action: Add the 1,3-dicarbonyl equivalent (e.g., 2-acyl-1-cyanocyclopropanecarboxylate) (1.0 equiv) to the reaction mixture. Heat the vessel to 100 °C for 12 hours.

• Causality: Heating is strictly required to overcome the activation energy barrier of the final dehydration step, which establishes the aromaticity of the pyrimidine ring. DBU acts as a non-nucleophilic base, driving the enolization of the ketone without attacking the cyclopropane ring.

• Self-Validation Checkpoint: Monitor the reaction via LC-MS. The disappearance of the intermediate hydroxyl-dihydropyrimidine mass [M+H+18]⁺ and the appearance of the aromatized pyrimidine mass [M+H]⁺ indicates successful dehydration.

Step 3: Workup and Purification

• Action: Cool the reaction to room temperature and quench with saturated aqueous NH₄Cl. Extract the aqueous layer with EtOAc (3 × 20 mL). Wash the combined organic layers sequentially with 1M HCl, water, and brine.

• Causality: The 1M HCl wash is critical. DBU and its salts are highly soluble in water but can partition into the organic layer if the pH is not sufficiently lowered.

• Self-Validation Checkpoint: Test the pH of the final aqueous wash. It must be strictly acidic (pH < 3). If the pH is neutral or basic, repeat the HCl wash. Residual DBU will severely broaden signals in the ¹H-NMR spectrum (specifically the characteristic multiplets around 1.5–3.5 ppm).

References

• Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds Source: MDPI URL
• Brønsted Base-Catalyzed One-Pot Three-Component Biginelli-Type Reaction: An Efficient Synthesis of 4,5,6-Triaryl-3,4-dihydropyrimidin-2(1H)
• DBU-Mediated Cyclization of Acylcyclopropanecarboxylates with Amidines: Access to Polysubstituted Pyrimidines Source: Organic Letters URL

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A Senior Scientist's Guide to Cross-Reactivity Profiling of Pyrimidine-Based Kinase Inhibitors

For drug development professionals, the pyrimidine scaffold is a cornerstone of modern kinase inhibitor design, forming the backbone of numerous FDA-approved drugs.[1][2][3] Its privileged structure adeptly mimics the purine core of ATP, enabling potent inhibition of target kinases. However, this same feature presents a critical challenge: the potential for cross-reactivity, or "off-target" binding, across the human kinome.[1][2]

Unchecked off-target activity can lead to toxicity or confound experimental results, making a thorough understanding of an inhibitor's selectivity profile non-negotiable.[4] This guide provides a framework for objectively comparing pyrimidine-based inhibitors, detailing the gold-standard experimental methodologies required to generate robust cross-reactivity data and offering insights into interpreting these complex datasets to drive informed decision-making in drug discovery.

The "Why": Structural Basis of Pyrimidine-Kinase Interactions and Selectivity

The efficacy of a pyrimidine-based inhibitor hinges on its interaction with the ATP-binding pocket of a target kinase. The pyrimidine core typically forms one or more critical hydrogen bonds with the "hinge region" of the kinase, a conserved stretch of amino acids that anchors the adenine ring of ATP.[2][5]

Selectivity is achieved not by the core itself, but by the chemical moieties appended to it. These side chains exploit subtle differences in the topology and amino acid composition of the ATP-binding sites across different kinases. For example, the size of the "gatekeeper" residue, which sits at the entrance to a hydrophobic pocket, is a key determinant of inhibitor specificity. A bulkier gatekeeper will sterically hinder the binding of inhibitors designed for kinases with smaller residues at that position.

Caption: Interaction of a pyrimidine inhibitor with the kinase ATP-binding site.

Comparative Analysis of Pyrimidine-Based Inhibitors

To illustrate the spectrum of selectivity, this section compares two well-characterized, FDA-approved pyrimidine-based inhibitors: Gefitinib, a highly selective EGFR inhibitor, and Dasatinib, a multi-targeted inhibitor.[6][7] Their distinct profiles highlight how chemical structure dictates therapeutic application and potential side effects.

Inhibitor	Primary Target(s)	Kd (nM) Primary Target(s)	Key Off-Targets (Kd < 100 nM)	Therapeutic Indication	Selectivity Profile
Gefitinib	EGFR	0.4 - 2.6	RIPK2 (21 nM)	Non-Small Cell Lung Cancer[8]	Highly Selective
Dasatinib	BCR-ABL, SRC Family (SRC, LCK, FYN, YES), c-KIT, EPHA2, PDGFRβ	0.2 - 1.1	38 kinases including BTK, RIPK2, DDR1, EPHB4	Chronic Myeloid Leukemia (CML), Acute Lymphoblastic Leukemia (ALL)[9]	Multi-targeted / Promiscuous

Kd (dissociation constant) is a measure of binding affinity; a lower value indicates stronger binding. Data is compiled from publicly available KINOMEscan™ datasets.[10]

Analysis & Interpretation:

• Gefitinib is the quintessential example of a selective inhibitor. Its design is exquisitely tuned for the ATP-binding site of the Epidermal Growth Factor Receptor (EGFR).[11] Its minimal off-target activity at therapeutic concentrations makes it a valuable tool for specifically probing EGFR signaling pathways.

• Dasatinib , in contrast, was designed for broader activity. Its ability to potently inhibit BCR-ABL is key to its efficacy in CML, but its extensive off-target profile, particularly against SRC family kinases, contributes to both its therapeutic effect and its side-effect profile, such as platelet dysfunction.[6][12][13] This polypharmacology can be advantageous in complex diseases but requires careful management.[12]

Gold-Standard Methodologies for Cross-Reactivity Profiling

A robust profiling strategy is a self-validating system, integrating broad biochemical screening with targeted, physiologically relevant cellular assays.[14] This two-tiered approach provides both a comprehensive overview and a functional confirmation of an inhibitor's activity.

Caption: A two-tiered workflow for comprehensive inhibitor profiling.

Methodology 1: Broad Kinome Screening (Biochemical)

The most efficient method for obtaining a broad view of selectivity is through large-scale kinase panel screening.[11][15] Services like Eurofins DiscoverX's KINOMEscan™ are the industry standard.[16]

Principle: This is a competition binding assay.[17] A test inhibitor is incubated with a panel of DNA-tagged kinases and an immobilized, active-site-directed ligand. The amount of kinase that remains bound to the immobilized ligand is inversely proportional to the affinity of the test inhibitor. This is quantified using qPCR of the DNA tag.

Experimental Protocol (Conceptual):

• Compound Preparation: Solubilize the test inhibitor in 100% DMSO to create a high-concentration stock (e.g., 10 mM).[17] Prepare an 11-point, 3-fold serial dilution series for Kd determination.[17]

• Assay Assembly: In a 384-well plate, combine the test compound dilutions, DNA-tagged kinases, and streptavidin-coated magnetic beads pre-treated with a biotinylated, immobilized ligand.[17]

• Incubation: Allow the binding reaction to reach equilibrium by incubating the plate at room temperature for 1 hour with shaking.[17]

• Wash & Elution: Wash the beads to remove unbound components. Then, elute the bound kinase from the beads.[17]

• Quantification: Measure the concentration of the eluted, DNA-tagged kinase using a standard qPCR protocol.[17]

• Data Analysis: Plot the percentage of remaining bound kinase against the inhibitor concentration. Fit the data to a dose-response curve to calculate the dissociation constant (Kd) for each kinase in the panel.

Methodology 2: Target Engagement & Pathway Inhibition (Cell-Based)

Biochemical data provides affinity, but cellular assays confirm functional activity in a physiological context.[14] Western blotting is a fundamental technique to directly measure an inhibitor's effect on the phosphorylation state of its intended target and known off-targets.[18][19]

Principle: This protocol assesses the ability of Gefitinib to inhibit EGF-induced phosphorylation of EGFR in A431 cells, a human epidermoid carcinoma cell line with high EGFR expression.[18]

Experimental Protocol: Western Blot for Phospho-EGFR

• Cell Culture & Treatment:

  • Culture A431 cells to 70-80% confluency. Serum-starve the cells for 16-24 hours to reduce basal EGFR phosphorylation.[19]

  • Pre-treat cells with varying concentrations of Gefitinib (e.g., 0, 10, 100, 1000 nM) for 2 hours. Include a vehicle-only (DMSO) control.[18]

  • Stimulate the cells with 100 ng/mL of EGF for 10 minutes to induce robust EGFR phosphorylation.[18] Leave one plate unstimulated as a negative control.

• Lysate Preparation:

  • Immediately after stimulation, place plates on ice and wash cells twice with ice-cold PBS.[18]

  • Lyse cells by adding ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors. The inclusion of phosphatase inhibitors is critical to preserve the phosphorylation state of proteins.[18]

  • Scrape the cells, transfer to a microcentrifuge tube, and incubate on ice for 30 minutes.[18][19]

  • Clarify the lysate by centrifuging at 14,000 x g for 15 minutes at 4°C.[18]

• Protein Quantification & Sample Preparation:

  • Determine the protein concentration of the supernatant using a BCA assay.[18]

  • Normalize all samples to the same protein concentration. Add 4X Laemmli sample buffer and boil at 95°C for 5 minutes.[18][19]

• SDS-PAGE & Transfer:

  • Load 20-30 µg of each protein sample onto a 4-12% polyacrylamide gel.[18]

  • Perform electrophoresis to separate proteins by size.

  • Transfer the separated proteins to a PVDF membrane.[18][19]

• Immunoblotting:

  • Blocking: Block the membrane for 1 hour at room temperature using 5% Bovine Serum Albumin (BSA) in TBST to prevent non-specific antibody binding.[18][20]

  • Primary Antibody: Incubate the membrane overnight at 4°C with a primary antibody specific for phosphorylated EGFR (e.g., anti-p-EGFR Tyr1068) diluted in 5% BSA/TBST.[18][19]

  • Washing: Wash the membrane three times for 10 minutes each with TBST.[18][19]

  • Secondary Antibody: Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[18]

  • Detection: After final washes, apply an ECL substrate and visualize the signal using a chemiluminescence imaging system.

• Self-Validation (Stripping and Re-probing):

  • To ensure observed changes are due to inhibition of phosphorylation and not protein degradation, strip the membrane and re-probe with an antibody for total EGFR.[18]

  • Finally, probe for a loading control (e.g., GAPDH or β-actin) to confirm equal protein loading across all lanes.[18]

Conclusion

The pyrimidine scaffold will undoubtedly remain a mainstay in the design of kinase inhibitors. A deep, empirical understanding of a compound's cross-reactivity profile is paramount for its successful development. By integrating broad, quantitative biochemical screens with functional, target-validating cellular assays, researchers can build a comprehensive and reliable selectivity profile. This multi-faceted approach not only de-risks potential toxicities but also uncovers the full therapeutic potential of these powerful molecules, ultimately accelerating the journey from the bench to the clinic.

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• Measuring and interpreting the selectivity of protein kinase inhibitors. PMC - NIH. Available at: [Link]

• KINOMEscan Technology. Eurofins Discovery. Available at: [Link]

• AZ-628 KINOMEscan (LDG-1010: LDS-1011). LINCS Data Portal. Available at: [Link]

• A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. Crossfire Oncology. Available at: [Link]

• Comparative kinase and cancer cell panel profiling of kinase inhibitors approved for clinical use from 2018 to 2020. Frontiers. Available at: [Link]

• Protein Kinase Inhibitors - Selectivity or Toxicity? IntechOpen. Available at: [Link]

• Combined Cellular and Biochemical Profiling to Identify Predictive Drug Response Biomarkers for Kinase Inhibitors Approved for Clinical Use between 2013 and 2017. PubMed. Available at: [Link]

• Identification of Pyrimidine-Based Lead Compounds for Understudied Kinases Implicated in Driving Neurodegeneration. Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]

• Multiparameter Analysis of the “Off-Target Effects” of Dasatinib on Bone Homeostasis in Patients with Newly Diagnosed Chronic Myelogenous Leukemia. PMC. Available at: [Link]

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• Off-target effects of tyrosine kinase inhibitors: Beauty or the Beast? Taylor & Francis Online. Available at: [Link]

• DASATINIB INHIBITS THE GROWTH OF MOLECULARLY HETEROGENEOUS MYELOID LEUKEMIAS. PMC. Available at: [Link]

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